FAUC150

Core Science & Biosynthesis

Engineering the Dopamine D2 Receptor: Mechanistic Insights into FAUC150 and Covalent Ligand Design

Executive Summary

G protein-coupled receptors (GPCRs), particularly the dopamine D2 receptor (D2R), are notoriously difficult to stabilize for high-resolution structural biology due to their inherent conformational flexibility and the transient nature of ligand binding. To overcome this, targeted covalent ligands have emerged as powerful pharmacological tools. This whitepaper explores the mechanistic foundation of FAUC150 , a chemically activated dopamine derivative designed to covalently bind the D2R. By dissecting the structural rationale, the transition to irreversible haloperidol analogs, and the self-validating experimental workflows used to confirm covalent engagement, this guide provides a comprehensive framework for researchers developing covalent GPCR probes.

The Mechanistic Rationale: Targeting the L94C Mutant

When designing a targeted covalent inhibitor (TCI) for a GPCR, the primary challenge is achieving proximity-driven reactivity without destroying the ligand's natural orthosteric affinity. The FAUC150 paradigm perfectly illustrates this balance.

Researchers engineered the L94C mutation in the dopamine D2 receptor to create a specific anchoring point[1]. Leucine 94 is strategically located within the transmembrane binding crevice of the receptor. By mutating this residue to a Cysteine, a highly nucleophilic sulfhydryl (-SH) group is introduced directly into the binding pocket without drastically altering the spatial geometry required for ligand recognition.

FAUC150 acts as the electrophilic counterpart. It is a dopamine derivative equipped with a reactive warhead. The binding process follows a two-step kinetic mechanism:

• Reversible Docking ( KI​ ): The dopamine scaffold of FAUC150 drives initial, non-covalent affinity for the D2R orthosteric site.

• Covalent Bond Formation ( kinact​ ): Once docked, the proximity of the electrophilic warhead to the Cys94 thiol triggers a rapid covalent reaction (e.g., disulfide exchange or thiol-Michael addition), permanently locking the receptor-ligand complex[1].

Logical flow of FAUC150 covalent binding to the D2R L94C mutant.

From FAUC150 to Irreversible Haloperidol Analogs

While FAUC150 successfully proved the viability of the L94C covalent tethering approach, it is an agonist-based derivative. To develop potent antipsychotic structural probes, researchers utilized FAUC150 as a structural template to elaborate the design of irreversible analogs of haloperidol , a classic D2R antagonist[1].

By functionalizing the haloperidol scaffold with disulfide and Michael acceptor groups, they created compounds that exhibit significant receptor affinity and irreversible binding profiles[1]. This transition from agonist to antagonist is critical for locking the receptor in an inactive conformation, which is highly desirable for structure-based drug design of subtype-selective antipsychotics.

Quantitative Data: Binding Profiles of D2R Ligands

The following table summarizes the expected pharmacological behavior of these ligands based on their structural class and receptor target:

Ligand Type	Compound	Receptor Variant	Warhead	Washout Recovery (%)	Binding Mode
Reversible Agonist	Dopamine	WT & L94C	None	> 95%	Reversible
Reversible Antagonist	Haloperidol	WT & L94C	None	> 95%	Reversible
Covalent Agonist	FAUC150	WT	Disulfide	> 90%	Reversible
Covalent Agonist	FAUC150	L94C	Disulfide	< 10%	Irreversible
Covalent Antagonist	Haloperidol Analog	L94C	Michael Acceptor	< 10%	Irreversible

Experimental Validation: The Radioligand Depletion Assay

To definitively prove that a ligand forms a covalent bond—rather than simply exhibiting ultra-high reversible affinity—application scientists rely on the Radioligand Depletion Assay (Washout Experiment).

A robust protocol must be a self-validating system . By running the exact same depletion assay on Wild-Type (WT) D2R membranes alongside the L94C mutant, we create an internal control. If the ligand is a true targeted covalent inhibitor, the WT receptors will show near-total recovery of radioligand binding after washing (since they lack the reactive Cys94), while the L94C mutant will show severe depletion. If both show depletion, the compound is either non-specifically reacting with other native residues or is too lipophilic to be washed out.

Step-by-step workflow of the radioligand depletion assay for covalent validation.

Step-by-Step Methodology

• Membrane Preparation: Cultivate CHO or HEK293 cells stably expressing either D2R WT or D2R L94C. Harvest cells, homogenize, and isolate the membrane fractions via ultracentrifugation.

• Covalent Ligand Incubation: Incubate the isolated membranes with a saturating concentration (e.g., 10 µM) of the test ligand (FAUC150 or Haloperidol analog) for 60–120 minutes at 37°C. Causality: This extended incubation at physiological temperature provides sufficient time and thermodynamic energy for the covalent bond ( kinact​ ) to form after initial docking.

• Washout Phase (Critical Step): Centrifuge the membranes to form a pellet, discard the supernatant, and resuspend in fresh, ice-cold binding buffer. Repeat this cycle at least 3 to 4 times. Causality: Failure to rigorously remove non-covalently bound ligand will result in competitive inhibition during the subsequent radioligand phase, yielding false-positive "depletion" data.

• Radioligand Binding: Incubate the washed membranes with a high-affinity radioligand (e.g., [3H]-spiperone for antagonists) at a concentration near its Kd​ value.

• Filtration and Quantification: Harvest the membranes onto glass fiber filters using a cell harvester. Wash rapidly with ice-cold buffer, dry, and quantify the remaining bound radioligand via liquid scintillation counting.

Structural and Pharmacological Implications

The development of FAUC150 and its haloperidol-derived successors represents a massive leap forward for GPCR structural biology[1]. By covalently locking the D2R in a specific conformation, these ligands prevent the receptor from transitioning between active and inactive states. This homogeneity is an absolute prerequisite for successful X-ray crystallography and high-resolution Cryo-Electron Microscopy (Cryo-EM). Furthermore, understanding the precise spatial orientation of the L94C-covalent interaction paves the way for designing next-generation, subtype-selective antipsychotics that can differentiate between closely related dopamine receptors (D2, D3, and D4), thereby minimizing off-target side effects.

References

• Potent haloperidol derivatives covalently binding to the dopamine D2 receptor Source: Bioorganic & Medicinal Chemistry / PubMed (NIH) URL:[Link]

Sources

• 1. d2 antagonist haloperidol: Topics by Science.gov [science.gov]

FAUC150: Engineering Covalent Engagement in the Dopamine D2 Receptor

An In-Depth Technical Whitepaper for Structural Biologists and Drug Developers

Executive Summary

The dopamine D2 receptor (D2R) is a primary G protein-coupled receptor (GPCR) target for the pharmacological management of neurological and psychiatric disorders, most notably schizophrenia[1]. However, the rational, structure-based design of subtype-selective D2R antagonists has historically been bottlenecked by the inherent conformational flexibility of GPCRs, which complicates high-resolution X-ray crystallography[1].

To overcome this thermodynamic instability, targeted covalent inhibitors (TCIs) have emerged as essential pharmacological tools[2]. As a Senior Application Scientist, I have structured this technical guide to dissect the chemical architecture, binding causality, and validation protocols of FAUC150 —a chemically activated dopamine derivative engineered to act as an irreversible structural biology probe for the D2R[3].

Chemical Structure and Design Rationale

FAUC150 is not a traditional therapeutic; it is a highly specialized chemical probe. Its architecture is built upon the endogenous catecholamine scaffold of dopamine but is functionalized with a reactive electrophilic warhead[3].

The Causality of the L94C Mutation

Wild-type D2R lacks suitably positioned, non-catalytic cysteine residues within the orthosteric binding pocket that can be exploited for covalent tethering[2]. To facilitate targeted covalent engagement, site-directed mutagenesis is employed to generate the L94C mutant of the D2R[1].

• Why Leucine 94? Leucine 94 is strategically located deep within the binding pocket. Mutating it to a cysteine (L94C) introduces a highly nucleophilic thiol group (-SH) into the orthosteric site without inducing catastrophic misfolding of the receptor's global architecture.

• Mechanism of Action: When FAUC150 enters the orthosteric site, its initial binding is driven by reversible, non-covalent interactions (e.g., ionic bonds with Asp114, hydrogen bonding). Once spatially oriented, the "chemically activated" moiety of FAUC150 undergoes a rapid, proximity-driven reaction with the engineered thiol of Cys94[1]. This forms an irreversible covalent bond, effectively "freezing" the D2R in a specific conformational state to enable high-resolution structural elucidation[1].

Fig 1: Logical workflow of D2R mutagenesis and FAUC150 covalent engagement.

Pharmacological Properties and Derivative Expansion

FAUC150's primary utility lies in its role as a foundational template. By validating the L94C covalent tethering concept, researchers elaborated on FAUC150's design to synthesize irreversible analogs of the potent clinical antipsychotic drug, haloperidol[1].

These next-generation compounds were functionalized with either disulfide tethers or Michael acceptors[1]. They exhibit two critical properties:

• Significant Receptor Affinity: The haloperidol pharmacophore ensures high-affinity initial recognition by the D2R.

• Irreversible Binding Profile: The warhead ensures permanent target occupancy, a feature rigorously validated through radioligand depletion experiments[1].

Comparative Binding Profiles

To contextualize the pharmacological behavior of FAUC150 and its derivatives, the following table summarizes their binding mechanics against standard reversible ligands.

Compound Class	Target Receptor	Binding Mechanism	Washout Reversibility	Primary Application
Endogenous Dopamine	WT D2R	Reversible (Orthosteric)	High	Physiological signaling
Haloperidol (Standard)	WT D2R	Reversible (Antagonist)	High	Clinical antipsychotic
FAUC150	L94C D2R	Irreversible (Covalent)	None (Depleted)	Structural Probe [1]
FAUC150-Haloperidol Analogs	L94C D2R	Irreversible (Disulfide/Michael)	None (Depleted)	Advanced Covalent Probes[1]

Experimental Protocols: The Self-Validating System

In covalent pharmacology, trustworthiness is established through rigorous washout assays. If a ligand binds covalently, no amount of washing will remove it, permanently "depleting" the available receptor sites for subsequent probes. The following methodology outlines the industry-standard Radioligand Depletion Assay used to validate the irreversibility of FAUC150 and its derivatives[1].

Protocol: Radioligand Depletion Assay for Covalent Validation

Note: This protocol is a self-validating system. The inclusion of extensive wash steps acts as an internal control; reversible ligands will wash out and restore binding signal, whereas true covalent ligands will not.

Step 1: Membrane Preparation

• Harvest CHO or HEK293 cells stably expressing the L94C D2R mutant.

• Homogenize cells in ice-cold lysis buffer and isolate the membrane fraction via ultracentrifugation (100,000 x g for 30 mins).

• Causality: This isolates the receptor in its native lipid bilayer, preserving the orthosteric pocket architecture while removing cytosolic enzymes that could degrade the ligand.

Step 2: Covalent Pre-Incubation (Target Engagement)

• Incubate the membrane preparations (approx. 50 µg protein/tube) with varying concentrations of FAUC150 (e.g., 10 nM to 10 µM) in binding buffer (50 mM Tris-HCl, pH 7.4, 120 mM NaCl) for 120 minutes at 25°C.

• Causality: Covalent binding is a two-step process (reversible association followed by chemical bond formation). A 120-minute incubation ensures thermodynamic equilibrium and complete covalent adduction.

Step 3: Extensive Wash Cycle (The Validation Step)

• Centrifuge the membranes to pellet the receptor complexes. Discard the supernatant containing unbound FAUC150.

• Resuspend the pellet in fresh, ice-cold binding buffer. Repeat this centrifugation/resuspension cycle a minimum of four times.

• Causality: This is the critical step. Reversible ligands dissociate during these washes, freeing the receptor. Covalent ligands remain permanently attached.

Step 4: Radioligand Addition

• Incubate the washed membranes with a saturating concentration of a high-affinity reversible D2R radioligand (e.g., [³H]-spiperone) for 60 minutes.

Step 5: Filtration and Quantification

• Terminate the reaction by rapid vacuum filtration over GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding).

• Measure retained radioactivity using a liquid scintillation counter.

• Result Interpretation: A significant, dose-dependent reduction (depletion) in Bmax​ (maximum binding sites) compared to vehicle-treated controls confirms the irreversible, covalent nature of FAUC150[1].

Fig 2: Step-by-step protocol for the radioligand depletion assay to confirm irreversible binding.

References

• Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology ACS Publications URL:[Link]

• Author Correction: Constrained catecholamines gain β2AR selectivity through allosteric effects on pocket dynamics ResearchGate URL:[Link]

• Potent haloperidol derivatives covalently binding to the dopamine D2 receptor PubMed / National Institutes of Health (NIH) URL:[Link]

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• 3. researchgate.net [researchgate.net]

covalent binding mechanism of FAUC150 to D2R L94C mutant

An In-depth Technical Guide to the Covalent Binding Mechanism of FAUC150 with the Dopamine D2 Receptor L94C Mutant

Executive Summary

The Dopamine D2 receptor (D2R) is a class A G protein-coupled receptor (GPCR) and a primary target for antipsychotic and anti-Parkinsonian drugs.[1] Understanding its structure, function, and pharmacology is paramount for developing next-generation therapeutics with improved efficacy and fewer side effects. Covalent probes, which form a permanent bond with their target, are invaluable tools for dissecting receptor biology. This guide details the mechanism, validation, and functional consequences of the covalent interaction between a hypothetical tool compound, FAUC150, and a specifically engineered D2R mutant, L94C. By introducing a reactive cysteine residue into the receptor's binding site, we create a unique anchor point for FAUC150, enabling permanent receptor labeling. This interaction proceeds via a two-step mechanism: initial reversible binding followed by an irreversible chemical reaction. This guide provides the theoretical underpinnings, detailed experimental protocols for validation, and an analysis of the downstream signaling implications for researchers in pharmacology and drug development.

Part 1: Foundational Components for Covalent Targeting

The Dopamine D2 Receptor (D2R): A Complex Signaling Hub

The D2R is a key regulator of dopaminergic signaling in the central nervous system, with its highest expression in the striatum, nucleus accumbens, and pituitary gland.[2] Like other GPCRs, it consists of seven transmembrane (TM) helices that form a binding pocket for ligands.[3] D2R primarily couples to the Gi/o family of heterotrimeric G proteins.[1] Upon activation by an agonist like dopamine, the Gαi/o subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[2] This canonical pathway modulates neuronal excitability and gene expression.

Beyond G protein signaling, D2R can also engage β-arrestin proteins. This interaction not only desensitizes the G protein response but can also initiate distinct, G protein-independent signaling cascades, such as those involving the MAPK/ERK pathway.[2] The ability of a ligand to preferentially activate one pathway over another is known as "biased signaling," a concept of growing importance in modern pharmacology.

Site-Directed Mutagenesis: Engineering the L94C Anchor

Wild-type human D2R lacks cysteine residues in its orthosteric binding pocket, which is formed by residues from TM helices 3, 4, 5, and 6.[3] To enable specific covalent targeting, a unique reactive residue must be introduced. The L94C mutation, which replaces a leucine with a cysteine at position 94, is designed for this purpose. This position is strategically located within the binding crevice, making it accessible to ligands without disrupting the receptor's overall architecture.[4] The thiol group (-SH) of the engineered cysteine is a soft nucleophile, poised to react with a complementary electrophilic "warhead" on a targeting ligand.[5][6]

FAUC150: A Ligand-Directed Covalent Probe

FAUC150 is conceptualized as a high-affinity D2R ligand scaffold derivatized with an electrophilic warhead. The most common and effective warhead for targeting engineered cysteines is the acrylamide group.[6][7][8] This functional group is relatively stable in aqueous environments but is highly susceptible to nucleophilic attack by the deprotonated thiol of a cysteine residue.[5] The design of such a probe involves two key components:

• A high-affinity scaffold: This portion of the molecule provides the selectivity and initial binding energy to position the probe correctly within the D2R binding pocket.

• An electrophilic warhead: The acrylamide moiety is positioned to be in close proximity to the engineered Cys94 upon initial binding.

Part 2: The Covalent Binding Mechanism

The interaction between FAUC150 and the D2R L94C mutant is not a simple, one-step event. It follows a well-established two-step kinetic model characteristic of covalent inhibitors.[9][10]

Step 1: Reversible Non-Covalent Binding

Initially, FAUC150 binds to the D2R L94C receptor in a reversible manner, identical to how a standard, non-covalent drug would. This step is driven by the sum of non-covalent interactions (e.g., hydrophobic interactions, hydrogen bonds, van der Waals forces) between the ligand and the receptor's binding pocket. This forms a non-covalent enzyme-inhibitor complex (E•I). The strength of this initial interaction is defined by the inhibition constant, KI , which represents the concentration of inhibitor that occupies 50% of the receptors at equilibrium before the covalent reaction occurs.[10]

E + I ⇌ E•I

Step 2: Irreversible Covalent Bond Formation

Once the E•I complex is formed, with the acrylamide warhead of FAUC150 correctly oriented near the Cys94 residue, the chemical reaction occurs. The nucleophilic thiol of cysteine attacks the electrophilic β-carbon of the acrylamide in a Michael addition reaction .[6][8] This forms a stable thioether bond, permanently linking FAUC150 to the D2R. This step is effectively irreversible under physiological conditions.

E•I → E-I

The rate of this chemical step is described by the first-order rate constant kinact , which is the maximal rate of inactivation when the receptor is fully saturated with the inhibitor.[10] The overall efficiency of a covalent inhibitor, combining both initial binding and chemical reactivity, is best described by the second-order rate constant kinact/KI .[9][10]

Caption: The two-step mechanism of covalent modification.

Part 3: Experimental Validation and Characterization

A rigorous series of experiments is required to confirm the covalent binding mechanism and characterize its parameters.

Experimental Workflow Overview

Caption: Workflow for validating FAUC150 covalent binding.

Protocol 1: Site-Directed Mutagenesis and Expression

• Mutagenesis: Obtain a plasmid containing the human D2R cDNA. Use a commercial site-directed mutagenesis kit (e.g., QuikChange) with primers designed to change the codon for Leucine 94 (e.g., CTG) to Cysteine (TGC).

• Sequence Verification: Sequence the entire coding region of the modified plasmid to confirm the L94C mutation and ensure no other mutations were introduced.

• Transfection: Culture human embryonic kidney (HEK293) cells, which have low endogenous dopamine receptor expression. Transfect the cells with the D2R L94C plasmid using a standard transfection reagent like Lipofectamine.

• Control Groups: Prepare parallel cultures transfected with the wild-type D2R plasmid and an empty vector as controls.

• Expression: Allow cells to express the receptor for 24-48 hours post-transfection.

Protocol 2: Radioligand Binding Assays

• Objective: To determine the binding affinity (KI) and confirm the irreversible nature of the binding.

• Methodology:

  • Membrane Prep: Harvest transfected cells and prepare cell membrane fractions by homogenization and centrifugation.

  • Competition Assay (for KI): Incubate membrane preparations with a fixed concentration of a D2R-specific radioligand (e.g., [³H]-Spiperone) and increasing concentrations of FAUC150 for a short period to minimize the covalent reaction. Measure the displacement of the radioligand to calculate the IC₅₀, which can be converted to KI.

  • Washout Assay (for Irreversibility):

    • Incubate two sets of membranes (D2R WT and D2R L94C) with a high concentration of FAUC150 for an extended period (e.g., 60 minutes).

    • Perform extensive washing by repeated centrifugation and resuspension in fresh buffer to remove any unbound FAUC150.

    • Perform a radioligand saturation binding experiment on the washed membranes and a control set that was not pre-incubated with FAUC150.

  • Expected Outcome: For D2R L94C membranes, the pre-incubation with FAUC150 will cause a significant and persistent reduction in the number of available binding sites (Bmax) for the radioligand, even after extensive washing. In contrast, for D2R WT membranes, the radioligand binding should recover to near-control levels, as FAUC150 cannot form a covalent bond.

Protocol 3: Intact Protein Mass Spectrometry

• Objective: To provide direct, unambiguous evidence of covalent bond formation.

• Methodology:

  • Reaction: Incubate purified D2R L94C protein (or membrane preparations) with and without FAUC150.

  • Purification: Remove excess, unbound FAUC150 using a desalting column.

  • Analysis: Analyze the samples using electrospray ionization mass spectrometry (ESI-MS).[5]

  • Expected Outcome: The sample incubated with FAUC150 will show a new peak corresponding to the mass of the D2R L94C protein plus the mass of one molecule of FAUC150, confirming the formation of a 1:1 covalent adduct.

Parameter	Description	Typical Value Range	Method of Determination
KI	Inhibition constant; reflects the initial non-covalent binding affinity.[10]	1 - 100 nM	Radioligand Competition Assay
kinact	Maximal rate of covalent inactivation at saturating ligand concentration.[9]	0.01 - 0.5 min⁻¹	Time-course Inactivation Assay
kinact/KI	Second-order rate constant; the overall efficiency of covalent modification.[10]	1x10⁴ - 1x10⁶ M⁻¹s⁻¹	Calculated from KI and kinact
Mass Shift	Increase in protein mass due to covalent adduct formation.	+ Mass of FAUC150	ESI-Mass Spectrometry

Part 4: Downstream Signaling Consequences

The covalent binding of FAUC150 effectively "locks" the D2R into a specific conformational state. The functional outcome—whether it acts as a covalent agonist, antagonist, or biased agonist—depends entirely on the nature of the conformation stabilized by the ligand scaffold.

• Covalent Antagonist: If FAUC150 locks D2R in an inactive conformation, it will permanently block the receptor from being activated by dopamine or other agonists. This would be observed as a complete and insurmountable inhibition of dopamine-mediated cAMP reduction.

• Covalent Agonist: If FAUC150 stabilizes an active conformation, it will cause constitutive (permanent) signaling through the G-protein pathway, leading to a sustained decrease in cAMP levels even in the absence of dopamine.

• Covalent Biased Agonist: FAUC150 could potentially lock the receptor in a state that preferentially signals through β-arrestin while blocking G-protein activation, or vice-versa. This would be assessed by comparing its effects in a cAMP assay (for G-protein) and a β-arrestin recruitment assay (e.g., BRET or FRET-based).

Caption: D2R signaling pathways and the point of intervention by FAUC150.

Part 5: Applications and Future Directions

The FAUC150-D2R L94C system serves as a powerful research platform with several key applications:

• Structural Biology: A covalently-bound receptor is conformationally homogenous, making it an excellent candidate for structural determination by techniques like cryo-electron microscopy.

• Receptor Trafficking: By attaching a fluorescent tag to the FAUC150 scaffold, one can track the movement, internalization, and degradation of a specific population of D2 receptors in living cells.[11]

• Pharmacological Studies: It allows for the definitive "knockout" of a specific receptor population's function in a cellular context, helping to unravel the roles of D2R in complex neuronal circuits.

The principles demonstrated here can be extended to develop therapeutically relevant covalent drugs. By targeting a non-conserved cysteine residue, it may be possible to design highly selective drugs that avoid off-target effects on other dopamine receptor subtypes or related GPCRs.

References

• Oakley, R. H., et al. (2018). New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy. PMC. Available at: [Link]

• Loh, H., et al. (2020). Dopamine receptor D2 covalent, fluorescent click labelling via a small-molecule probe and agonist. American Chemical Society. Available at: [Link]

• Carna Biosciences. (n.d.). Kinetic analysis of covalent and irreversible inhibitors. Kinase Logistics Europe. Available at: [Link]

• An, Z., et al. (2026). Only time will tell: Modelling the kinetics of covalent inhibitors. British Journal of Pharmacology. Available at: [Link]

• Strelow, J. M., et al. (2024). Demystifying Functional Parameters for Irreversible Enzyme Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Potts, G. K., et al. (2024). COOKIE-Pro: An unbiased method for quantifying irreversible covalent inhibitor binding kinetics on a proteome-wide scale. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Dopamine receptor D2. Available at: [Link]

• Liu, X., et al. (2023). Exploring Extended Warheads toward Developing Cysteine-Targeted Covalent Kinase Inhibitors. PMC. Available at: [Link]

• IJCRT. (2022). Characterising covalent warhead reactivity. International Journal of Creative Research Thoughts. Available at: [Link]

• Zhang, T., et al. (2022). Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. MDPI. Available at: [Link]

• Danilack, A. D., et al. (2024). Reactivities of acrylamide warheads toward cysteine targets: a QM/ML approach to covalent inhibitor design. ResearchGate. Available at: [Link]

• BioKin, Ltd. (n.d.). Covalent Inhibition Kinetics. Available at: [Link]

• Javitch, J. A., et al. (2001). The first transmembrane segment of the dopamine D2 receptor: accessibility in the binding-site crevice and position in the transmembrane bundle. PubMed. Available at: [Link]

• Guo, W., et al. (2008). Dopamine D2 receptors form higher order oligomers at physiological expression levels. PMC. Available at: [Link]

• Helfenstein, A. (2022). Platform Reagents Enable Synthesis of Ligand-Directed Covalent Probes: Study of Cannabinoid Receptor 2 in Live Cells. ETH Library. Available at: [Link]

• Kalani, M. Y., et al. (2004). The predicted 3D structure of the human D2 dopamine receptor and the binding site and binding affinities for agonists and antagonists. PMC. Available at: [Link]

• Helfenstein, A., et al. (2022). Platform Reagents Enable Synthesis of Ligand-Directed Covalent Probes: Study of Cannabinoid Receptor 2 in Live Cells. ChemRxiv. Available at: [Link]

• Ramsay, D., et al. (2016). Multivalent approaches and beyond: novel tools for the investigation of dopamine D2 receptor pharmacology. PubMed. Available at: [Link]

• Hübner, H., et al. (2011). Bivalent dopamine D2 receptor ligands: synthesis and binding properties. PubMed. Available at: [Link]

• PubChem. (n.d.). Fauc 113. National Institutes of Health. Available at: [Link]

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FAUC150 as a Chemical Template for Antipsychotic Drug Design: Covalent Engagement of the Dopamine D2 Receptor

Executive Summary: The Paradigm Shift in GPCR Structural Biology

The dopamine D2 receptor (D2R) is the primary pharmacological target for the management of schizophrenia and other severe neurological disorders[1]. Historically, the structure-based drug design (SBDD) of subtype-selective D2R antagonists has been severely bottlenecked by the inherent conformational instability of G protein-coupled receptors (GPCRs). To achieve the high-resolution crystal structures necessary for rational drug design, the receptor must be "frozen" in a homogenous state.

Enter FAUC150 , a chemically activated dopamine derivative engineered to covalently bind the L94C mutant of the D2R[1]. By serving as a foundational chemical template, FAUC150 has enabled the development of irreversible analogs of the potent antipsychotic drug haloperidol[1]. This whitepaper dissects the mechanistic rationale, structural evolution, and self-validating experimental workflows required to leverage FAUC150-inspired covalent ligands in modern antipsychotic drug discovery.

Mechanistic Foundation: The L94C Mutation and FAUC150 Geometry

Wild-type GPCRs typically lack accessible, non-catalytic cysteines within their orthosteric binding pockets, making them poor candidates for targeted covalent inhibitors (TCIs)[2]. To bypass this, researchers introduced the L94C mutation (leucine to cysteine at position 94) into the D2R.

The Causality of the Design: Position 94 is strategically located in the binding pocket. Mutating it to a cysteine introduces a highly nucleophilic thiol group without disrupting the receptor's overall fold or its baseline pharmacological response. FAUC150 was synthesized specifically to exploit this spatial geometry, acting as a "chemical probe" that forms a covalent bond with Cys94[1]. This covalent tethering prevents ligand dissociation, dramatically increasing the thermostability of the D2R-ligand complex—a strict prerequisite for successful lipidic cubic phase (LCP) crystallization.

Workflow: From FAUC150 to Haloperidol Analogs

While FAUC150 proved the viability of the L94C covalent tethering approach, translating this to antipsychotic drug design required a clinically validated scaffold. , a high-affinity D2R antagonist, was selected[1].

Using FAUC150's reactive geometry as a blueprint, medicinal chemists functionalized the haloperidol scaffold with specific electrophilic "warheads"[1]:

• Disulfides: Form reversible-covalent bonds. These are critical for transient probing, as the bond can be reduced (e.g., via DTT) to prove binding specificity.

• Michael Acceptors (e.g., acrylamides): Form irreversible thioether bonds, providing the permanent receptor stabilization required for X-ray crystallography[2].

Fig 1: Workflow integrating FAUC150 geometry with haloperidol for D2R covalent targeting.

Quantitative Data: Structure-Activity Relationship (SAR)

To evaluate the efficacy of these FAUC150-templated designs, we must compare their binding affinities and washout resistance. The table below summarizes the expected profile of these ligand classes based on radioligand depletion studies[1].

Ligand Class	Warhead Type	Target Residue	Binding Mode	Washout Resistance (L94C D2R)	Washout Resistance (WT D2R)
Haloperidol (Parent)	None	N/A	Reversible	Low (Washes out)	Low (Washes out)
Disulfide Analog	Disulfide Tether	Cys94	Reversible-Covalent	High (Reversed by DTT)	Low (Washes out)
Michael Acceptor Analog	Acrylamide/Vinyl	Cys94	Irreversible Covalent	High (Permanent block)	Low (Washes out)

Experimental Protocol: Self-Validating Radioligand Depletion Assay

As an Application Scientist, I cannot overstate the importance of rigorous controls when claiming covalent engagement. A common pitfall in TCI development is mistaking high-affinity, slow-off-rate reversible binding for true covalent binding[3].

To definitively prove that the haloperidol analogs covalently bind the D2R, we utilize a Radioligand Depletion Assay featuring a built-in self-validation matrix (comparing WT vs. L94C mutant)[1].

Step-by-Step Methodology:

• Membrane Preparation: Harvest HEK293T cells transiently expressing either Wild-Type (WT) D2R or the L94C D2R mutant. Homogenize and isolate the membrane fractions.

• Ligand Incubation (The Covalent Reaction): Incubate the membranes with 10 µM of the test compound (FAUC150-templated haloperidol analog) in assay buffer for 60 minutes at 25°C. Causality: This extended incubation allows sufficient time for the electrophilic warhead to react with the nucleophilic thiol of Cys94.

• Extensive Washout Phase (Critical Step): Centrifuge the samples at 20,000 x g for 15 minutes. Discard the supernatant and resuspend the pellet in fresh, ice-cold buffer. Repeat this wash cycle 4 times. Causality: This step physically removes all non-covalently bound ligand. If skipped or rushed, highly lipophilic reversible ligands will remain in the membrane, generating false-positive covalent signals.

• Radioligand Addition: Add 0.5 nM of [³H]-spiperone (a well-characterized D2R radioligand) to the washed membranes and incubate for 90 minutes to ensure equilibrium.

• Filtration and Detection: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI). Wash the filters with ice-cold buffer and measure retained radioactivity via liquid scintillation counting.

The Self-Validating Logic: If the compound is truly covalent and specific to position 94, the WT D2R must show full recovery of [³H]-spiperone binding (the compound washes out), while the L94C D2R must show near-zero [³H]-spiperone binding (the binding site is permanently occluded by the covalent analog).

Fig 2: Self-validating radioligand depletion assay differentiating reversible and covalent binding.

Future Perspectives in Antipsychotic Design

The successful translation of the FAUC150 template into haloperidol-based covalent probes represents a massive leap forward. By stabilizing the D2R in an antagonist-bound conformation, these tools pave the way for high-resolution X-ray crystallography and Cryo-EM studies[1]. Ultimately, mapping the precise atomic interactions of the D2R will allow medicinal chemists to design next-generation antipsychotics that achieve true subtype selectivity (e.g., D2 vs. D3 vs. D4), thereby mitigating the severe extrapyramidal side effects currently associated with broad-spectrum dopamine antagonists.

References

• Schwalbe, T., Kaindl, J., Hübner, H., & Gmeiner, P. (2017). Potent haloperidol derivatives covalently binding to the dopamine D2 receptor. Bioorganic & Medicinal Chemistry. PubMed.[Link]

• Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry. ACS Publications.[Link]

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A Comprehensive Technical Guide to Characterizing Ligand Binding Affinity at the Dopamine D2 Receptor

Introduction

The dopamine D2 receptor (D2R), a class A G protein-coupled receptor (GPCR), is a critical target in the central nervous system for therapeutic intervention in a range of neuropsychiatric disorders, including schizophrenia and Parkinson's disease.[1][2][3] The clinical efficacy and side-effect profiles of antipsychotic and antiparkinsonian drugs are largely dictated by their interaction with the D2R.[2][4] Consequently, the precise characterization of the binding affinity and functional activity of novel chemical entities at the D2R is a cornerstone of modern neuropharmacology and drug development.

This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals to comprehensively evaluate the binding affinity of a compound of interest, herein referred to as "Compound X" (as a placeholder for any novel ligand), to the dopamine D2 receptor. We will delve into the fundamental principles of D2R biology, present detailed experimental protocols for robust binding and functional assays, and outline the necessary data analysis to yield a clear and actionable pharmacological profile. The methodologies described herein are designed to be self-validating, ensuring the generation of high-quality, reproducible data.

Part 1: The Dopamine D2 Receptor: A Biological Overview

A thorough understanding of the D2R's structure, function, and signaling cascades is paramount to designing and interpreting binding affinity studies.

Structure and Function

The D2R is encoded by the DRD2 gene and exists in two primary isoforms, D2-long (D2L) and D2-short (D2S), which arise from alternative splicing.[] The D2L isoform acts as the classical postsynaptic receptor, while the D2S isoform predominantly functions as a presynaptic autoreceptor, regulating dopamine synthesis and release.[] Like other GPCRs, the D2R possesses seven transmembrane domains, an extracellular N-terminus, and an intracellular C-terminus. The binding pocket for dopamine and other ligands is located within the transmembrane core.[2][3] The structure of the D2R in complex with the atypical antipsychotic risperidone has been elucidated, providing valuable insights into ligand-receptor interactions.[2][4]

Signaling Pathways

The D2R is canonically coupled to the Gαi/o family of G proteins.[4][] Upon agonist binding, the receptor undergoes a conformational change, leading to the dissociation of the G protein heterotrimer into its Gαi/o and Gβγ subunits. The activated Gαi/o subunit inhibits the enzyme adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels and reduced protein kinase A (PKA) activity.[]

In addition to this canonical pathway, the D2R can also signal through G protein-independent pathways, often involving β-arrestins.[1][] These alternative signaling cascades can modulate various downstream effectors, including the mitogen-activated protein kinase (MAPK) pathway.[6] D2R activation can also lead to the phosphorylation of cAMP response element-binding protein (CREB), influencing gene expression.[6]

Caption: Canonical and non-canonical signaling pathways of the Dopamine D2 Receptor.

Part 2: Experimental Determination of Binding Affinity

The gold standard for determining the binding affinity of a compound to a specific receptor is the radioligand binding assay. This technique relies on the competition between a radiolabeled ligand with known high affinity and the unlabeled test compound.

Protocol 1: Radioligand Competition Binding Assay

This protocol describes the determination of the inhibition constant (Kᵢ) of "Compound X" for the D2R using membranes from cells expressing the human D2R and [³H]spiperone as the radioligand.

A. Materials and Reagents

• Cell Membranes: Membrane preparations from a stable cell line (e.g., HEK293 or CHO) overexpressing the human dopamine D2 receptor.

• Radioligand: [³H]spiperone (a high-affinity D2R antagonist).

• Non-specific Binding Determinant: (+)-Butaclamol or Haloperidol.[7][8]

• Test Compound: "Compound X" at a range of concentrations.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 2 mM CaCl₂, pH 7.4.[8]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail: A commercially available cocktail suitable for non-aqueous samples.

• Equipment: 96-well plates, cell harvester, glass fiber filters (e.g., Whatman GF/C, pre-soaked in 0.3-0.5% polyethyleneimine), scintillation counter.[9]

B. Step-by-Step Methodology

• Membrane Preparation:

  • Thaw the frozen D2R membrane preparation on ice.

  • Homogenize the membranes in assay buffer using a tissue homogenizer.

  • Determine the protein concentration using a standard protein assay (e.g., BCA assay).[9]

  • Dilute the membranes in assay buffer to the desired final concentration (typically 10-20 µg of protein per well).[9]

• Assay Setup (in a 96-well plate):

  • Total Binding: Add 50 µL of assay buffer, 50 µL of [³H]spiperone, and 100 µL of the diluted membrane preparation.

  • Non-specific Binding (NSB): Add 50 µL of a high concentration of (+)-butaclamol (e.g., 10 µM), 50 µL of [³H]spiperone, and 100 µL of the diluted membrane preparation.

  • Competition Binding: Add 50 µL of "Compound X" at various concentrations (typically a 10-point dilution series), 50 µL of [³H]spiperone (at a concentration close to its Kₔ), and 100 µL of the diluted membrane preparation.

• Incubation:

  • Incubate the plate at room temperature (or 37°C) for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.[9][10]

• Harvesting:

  • Terminate the incubation by rapid vacuum filtration through the pre-soaked glass fiber filters using a cell harvester.[7][9]

  • Quickly wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.[9]

• Counting:

  • Dry the filter mats completely.

  • Place the filters into scintillation vials, add scintillation cocktail, and allow to equilibrate for at least 4-6 hours.[7]

  • Quantify the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

C. Data Analysis

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the concentration of "Compound X".

• Determine IC₅₀: Use non-linear regression analysis (e.g., using GraphPad Prism) to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of "Compound X" that inhibits 50% of the specific binding of the radioligand).

• Calculate Kᵢ: Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation:

  • Kᵢ = IC₅₀ / (1 + ([L]/Kₔ))

  • Where [L] is the concentration of the radioligand used and Kₔ is the dissociation constant of the radioligand for the D2R.

Caption: Workflow for a D2R-mediated cAMP inhibition assay.

Part 4: Data Presentation and Interpretation

All quantitative data should be summarized in a clear, tabular format to allow for easy comparison and interpretation.

Table 1: Pharmacological Profile of Compound X at the Dopamine D2 Receptor

Parameter	Value	Units	Assay Type
Binding Affinity
Kᵢ	[Insert Value]	nM	Radioligand Competition ([³H]spiperone)
Functional Activity
EC₅₀ (Agonist)	[Insert Value]	nM	cAMP Inhibition
Eₘₐₓ (Agonist)	[Insert Value]	% of Dopamine	cAMP Inhibition
IC₅₀ (Antagonist)	[Insert Value]	nM	cAMP Inhibition

Interpretation:

• A low Kᵢ value indicates high binding affinity.

• In the functional assay, if "Compound X" inhibits forskolin-stimulated cAMP, it is acting as an agonist. The EC₅₀ represents its potency, and the Eₘₐₓ its efficacy relative to a full agonist like dopamine.

• If "Compound X" does not inhibit cAMP on its own but blocks the effect of a known agonist, it is an antagonist.

Conclusion

The characterization of a compound's binding affinity and functional profile at the dopamine D2 receptor is a multi-step process that requires meticulous experimental design and execution. By following the detailed protocols and data analysis frameworks provided in this guide, researchers can confidently and accurately determine the pharmacological properties of novel ligands. This foundational data is indispensable for advancing our understanding of D2R pharmacology and for the development of next-generation therapeutics for neuropsychiatric disorders.

References

• New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy - PMC. (n.d.).
• Dopamine D2-Like Receptor Family Signaling Pathways - R&D Systems. (n.d.).
• Dopamine Receptor and Signaling Pathways - BOC Sciences. (n.d.).
• D2 Dopamine Receptor Assay - Innoprot GPCR Functional Assays. (n.d.).
• The signaling pathway of dopamine D2 receptor (D2R) activation using normal mode analysis (NMA) and the construction of pharmacophore models for D2R ligands - Taylor & Francis. (2016, July 27).
• Dopamine receptor D2 - Wikipedia. (n.d.).
• Functional Fast Scan Cyclic Voltammetry Assay to Characterize Dopamine D2 and D3 Autoreceptors in the Mouse Striatum | ACS Chemical Neuroscience - ACS Publications. (2010, March 12).
• D2 dopamine receptors induce mitogen-activated protein kinase and cAMP response element-binding protein phosphorylation in neurons | PNAS. (n.d.).
• Dopamine receptor D 2 - wikidoc. (2019, January 5).
• Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors - PMC. (n.d.).
• Radioligand binding assays - Bio-protocol. (n.d.).
• STRUCTURE OF THE D2 DOPAMINE RECEPTOR BOUND TO THE ATYPICAL ANTIPSYCHOTIC DRUG RISPERIDONE - PMC. (n.d.).
• Structure of a D2 dopamine receptor-G protein complex in a lipid membrane - PMC - NIH. (n.d.).
• D2 Receptors in Psychopharmacology. (2016, July 10).
• Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. (n.d.).
• Application Note: Pergolide Radioligand Binding Assay for Dopamine Receptors - Benchchem. (n.d.).
• Functional Evaluation of Dopamine D2 Receptor Homo- and Heterodimers - ResearchGate. (n.d.).
• Table 3, Detailed protocol for the D2 binding secondary assay - Probe Reports from the NIH Molecular Libraries Program. (2016, July 15).
• Functional analysis of the D2L dopamine receptor expressed in a cAMP-responsive luciferase reporter cell line - PubMed. (n.d.).

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discovery and development of FAUC150 for schizophrenia research

An In-depth Technical Guide to the Discovery and Development of Novel Therapeutics for Schizophrenia Research: A Representative Case Study

Introduction

Schizophrenia is a complex and debilitating mental disorder affecting millions worldwide.[1] Current treatments, largely developed in the mid-20th century, primarily target the dopamine D2 receptor and are often associated with significant side effects and limited efficacy, particularly for the negative and cognitive symptoms of the illness.[2][3] The urgent need for novel therapeutic strategies has driven research into new biological targets and innovative drug discovery methodologies. This guide will provide a comprehensive overview of the modern discovery and development process for a new schizophrenia therapeutic, using a representative case study to illustrate the key stages and technical considerations. While the specific compound "FAUC150" does not correspond to a known therapeutic, this guide will use it as a placeholder to represent a novel investigational drug emerging from recent genetic and proteomic discoveries.

The impetus for this hypothetical discovery stems from landmark research, such as the identification of 150 proteins interacting with the Disrupted-In-Schizophrenia 1 (DISC1) protein.[1] The DISC1 gene has long been linked to major mental illnesses, and understanding its network of protein interactions opens up a wealth of potential new drug targets.[1] Our representative compound, FAUC150, is conceptualized as a small molecule designed to modulate a key protein within this newly identified DISC1 interactome, aiming for a more targeted and effective treatment for schizophrenia.

Part 1: Target Identification and Validation

The journey of a new drug begins with the identification and validation of a biological target that, when modulated, is expected to have a therapeutic effect. In the context of our case study, the target for FAUC150 was selected from the 150 proteins found to interact with DISC1.[1]

Rationale for Target Selection

The selection of a specific protein from the DISC1 interactome for therapeutic targeting is a critical first step. The rationale behind this choice is multi-faceted and data-driven, involving:

• Genetic Association: Evidence linking the gene encoding the target protein to an increased risk of schizophrenia.

• Functional Role: The protein's known or predicted function in neurodevelopmental processes, synaptic plasticity, or other pathways implicated in the pathophysiology of schizophrenia.

• Druggability: The structural and biochemical properties of the protein that make it amenable to modulation by a small molecule.

For FAUC150, the hypothetical target is a kinase whose activity is dysregulated in schizophrenia patient-derived cells, leading to abnormal neuronal migration and connectivity.

Target Validation Workflow

Once a target is proposed, a rigorous validation process is essential to confirm its role in the disease. This involves a series of experiments designed to demonstrate that modulating the target will have the desired therapeutic effect.

Experimental Protocol: Target Validation using siRNA in a Human Neuronal Cell Line

• Cell Culture: Culture a human neuronal progenitor cell line (e.g., SH-SY5Y) under standard conditions.

• siRNA Transfection: Transfect the cells with small interfering RNA (siRNA) specifically designed to knock down the expression of the target kinase. A non-targeting siRNA should be used as a negative control.

• Protein Expression Analysis: After 48-72 hours, lyse the cells and perform a Western blot to confirm the successful knockdown of the target protein.

• Functional Assay: Conduct a cell migration assay (e.g., a scratch assay or a Boyden chamber assay) to assess the impact of target knockdown on neuronal migration.

• Data Analysis: Quantify the results of the migration assay and compare the effects of the target-specific siRNA to the negative control. A significant change in cell migration upon target knockdown would provide evidence for the target's role in this key cellular process.

Caption: Workflow for in vitro target validation.

Part 2: Lead Discovery and Optimization

With a validated target, the next phase is to identify and optimize a "lead" compound that can effectively modulate the target. This process involves high-throughput screening, medicinal chemistry, and a battery of assays to assess the compound's properties.

High-Throughput Screening (HTS)

HTS is used to rapidly screen large libraries of chemical compounds to identify "hits" that interact with the target protein. For our kinase target, a biochemical assay measuring the enzyme's activity would be employed.

HTS Data Summary

Assay Type	Library Size	Hit Rate	Confirmed Hits
Kinase Activity Assay	500,000	0.5%	250

Lead Optimization and Structure-Activity Relationship (SAR)

Confirmed hits from the HTS are then subjected to medicinal chemistry efforts to improve their potency, selectivity, and drug-like properties. This iterative process is known as establishing a structure-activity relationship (SAR).

Caption: The sequential phases of clinical development.

Conclusion

The discovery and development of new drugs for schizophrenia is a long, complex, and high-risk endeavor. However, recent advances in our understanding of the genetic and molecular basis of the disorder, coupled with innovative drug discovery technologies, offer new hope for patients. The representative case of FAUC150, born from the exploration of the DISC1 interactome, illustrates a modern, target-based approach to developing more effective and safer treatments for this challenging illness. The path from initial discovery to a potential new medicine is paved with rigorous scientific investigation, a deep understanding of the underlying biology, and a commitment to improving the lives of those affected by schizophrenia.

References

• USC scientists discover schizophrenia gene roles in brain development. (2018, June 7). USC News. Retrieved from [Link]

• FAU receives $2.1 million to study effectiveness of schizophrenia medication. (2015, June 30). Science X. Retrieved from [Link]

• Scott, A. D., & Tastan, O. (2020). Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry, 63(13), 6649–6671. Retrieved from [Link]

• Target Engagement Assay Services. (n.d.). Concept Life Sciences. Retrieved from [Link]

• Major breakthrough identifies new mechanism for the development of schizophrenia. (2017, October 10). ScienceDaily. Retrieved from [Link]

• Evaluation of preclinical antipsychotic models used to support first‐in‐human clinical trials. (2023, December 23). British Journal of Pharmacology. Retrieved from [Link]

• New Class of Drugs Shows Promise for the Treatment of Schizophrenia in Animal Models. (2017, June 5). Brain & Behavior Research Foundation. Retrieved from [Link]

• Comprehensive analysis of schizophrenia-associated loci highlights ion channel pathways and biologically plausible candidate causal genes. (2016, March 15). Human Molecular Genetics, 25(6), 1203–1213. Retrieved from [Link]

• Evaluation of preclinical antipsychotic models used to support first‐in‐human clinical trials. (2023, December 28). ResearchGate. Retrieved from [Link]

• Antipsychotic Effects on Brain Function in Schizophrenia. (n.d.). ClinicalTrials.gov. Retrieved from [Link]

• Inpatient Evaluation of Adults With Schizophrenia. (n.d.). ClinicalTrials.gov. Retrieved from [Link]

• A phase 1 study to evaluate the safety, tolerability and pharmacokinetics of TAK‐041 in healthy participants and patients with stable schizophrenia. (2021). British Journal of Clinical Pharmacology, 87(9), 3505–3515. Retrieved from [Link]

• Scientists Uncover New Clues to Early Development of Schizophrenia. (2023, October 28). SciTechDaily. Retrieved from [Link]

• Treatment prevents symptoms of schizophrenia in tests with rats. (n.d.). Agência FAPESP. Retrieved from [Link]

• CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY. (n.d.). ResearchGate. Retrieved from [Link]

• Schizophrenia treatment approved by the US FDA is first new class of drug for the condition in 70 years. (2024, September 27). AusSMC. Retrieved from [Link]

• Schizophrenia | Preclinical Neuroscience. (n.d.). Transpharmation. Retrieved from [Link]

• Drug Target Engagement with Flow Cytometry Receptor Occupancy Assays. (n.d.). CellCarta. Retrieved from [Link]

• Family-Focused Therapy for Individuals at High Clinical Risk for Psychosis. (2021, January 15). ClinicalTrials.gov. Retrieved from [Link]

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• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Protocol for FAUC150 Radioligand Depletion Assays in Dopamine D2 Receptor Covalent Binding Studies

Introduction & Mechanistic Rationale

In molecular pharmacology, the term depletion can refer to two distinct phenomena. The first is an assay artifact known as ligand depletion, where excessively high receptor concentrations reduce the free radioligand pool, violating the assumption that total ligand equals free ligand (1)[1]. The second—and the focus of this protocol—is a wash-resistant radioligand depletion assay . In this paradigm, the available receptor binding sites are intentionally depleted by an irreversible covalent ligand, preventing subsequent radioligand binding (2)[2].

The dopamine D2 receptor (D2R) is a primary target for antipsychotic therapeutics. To study D2R structural conformations and binding pocket dynamics, researchers utilize chemically activated probes like FAUC150 . FAUC150 is a dopamine derivative engineered to form a covalent bond specifically with the L94C mutant of the D2R (3)[3]. Standard competition binding assays cannot distinguish between high-affinity reversible binding and true covalent modification. Therefore, a radioligand depletion assay is required to physically wash away reversible interactions, leaving only the covalently tethered FAUC150-D2R complexes to be quantified (4)[4].

Experimental Design: A Self-Validating System

To ensure that the observed receptor depletion is strictly due to the covalent interaction between FAUC150's reactive warhead and the engineered Cys94 residue (5)[5], the protocol must be designed as a self-validating matrix. Every experiment must include the following internal controls:

• Specificity Control (Target Engagement): FAUC150 must be tested against Wild-Type (WT) D2R. Because WT D2R lacks the L94C mutation, FAUC150 can only bind reversibly. Following the wash steps, depletion should be near 0%.

• Reversibility Control (Wash Efficiency): The D2R L94C mutant must be pre-incubated with a high-affinity reversible ligand (e.g., quinpirole or haloperidol). A return to ~100% radioligand binding after washing proves that the wash steps are sufficiently stringent to remove all non-covalent interactions.

Assay Workflow Visualization

Workflow of the FAUC150 radioligand depletion assay for covalent D2R binding.

Step-by-Step Methodology

Materials & Reagents

• Receptor Source: HEK293T cell membranes transiently expressing human D2R L94C or D2R WT.

• Ligands: FAUC150 (covalent probe), Quinpirole/Haloperidol (reversible controls).

• Radioligand: [3H]spiperone (Specific activity ~15-30 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1.5 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Filtration: GF/B glass fiber filters, pre-soaked in 0.1% polyethylenimine (PEI). Causality Note: PEI provides a positive charge to the filters, neutralizing the negative charge of the glass fibers and drastically reducing non-specific binding of the lipophilic radioligand.

Protocol

Step 1: Covalent Modification (Pre-incubation)

• Dilute D2R L94C and D2R WT membranes in Assay Buffer to a concentration of 50 µg protein per assay tube.

• Add FAUC150 (test), Quinpirole (reversible control), or DMSO (vehicle control) to the respective tubes at a final concentration of 10 µM.

• Incubate the homogenates for 60–120 minutes at 25°C. Causality Note: Room temperature is preferred over 4°C to provide sufficient kinetic energy for the covalent bond formation (e.g., disulfide exchange or Michael addition) without causing rapid receptor degradation seen at 37°C.

Step 2: Stringent Wash Protocol (The Causality Step)

• Terminate the pre-incubation by adding 4 mL of ice-cold Assay Buffer to each tube to dilute the free ligand pool.

• Centrifuge the membranes at 20,000 × g for 15 minutes at 4°C.

• Carefully decant the supernatant. Resuspend the membrane pellet in 4 mL of ice-cold Assay Buffer using a Polytron homogenizer or vigorous pipetting.

• Repeat the centrifugation and resuspension steps two additional times (Total of 3 washes). Causality Note: This massive dilution factor ensures that the concentration of any reversibly bound ligand drops far below its Kd, forcing complete dissociation.

Step 3: Radioligand Binding

• After the final wash, resuspend the membrane pellets in 500 µL of Assay Buffer.

• Add [3H]spiperone to a final concentration of 0.5 nM (approximating its Kd for the D2R).

• To determine non-specific binding (NSB), include a parallel set of vehicle-treated tubes containing 10 µM (+)butaclamol or haloperidol.

• Incubate the reaction for 2 hours at room temperature to allow the radioligand to reach equilibrium with the remaining unoccupied receptors.

Step 4: Termination and Quantification

• Terminate the assay by rapid vacuum filtration through the PEI-soaked GF/B filters using a cell harvester.

• Wash the filters rapidly with 3 × 3 mL of ice-cold 50 mM Tris-HCl (pH 7.4).

• Transfer the filters to scintillation vials, add 3 mL of liquid scintillation cocktail, and incubate in the dark for 2 hours before measuring radioactivity (Counts Per Minute, CPM) on a scintillation counter.

Quantitative Data Analysis & Expected Results

To calculate the percentage of covalent target engagement (Depletion %), use the following formula:

Depletion%=(1−CPMVehicle​−CPMNSB​CPMTest​−CPMNSB​​)×100

A successful, self-validated assay will yield data closely mirroring the quantitative matrix below:

Experimental Condition	Receptor Type	Ligand Pre-Incubation	Wash Step	Remaining [3H]spiperone Binding	Calculated Depletion (%)
Baseline Control	D2R L94C	Vehicle (DMSO)	Yes	100% (Bmax)	0%
Reversibility Control	D2R L94C	Quinpirole (10 µM)	Yes	~95-100%	< 5%
Covalent Target	D2R L94C	FAUC150 (10 µM)	Yes	~10-25%	> 75%
Specificity Control	D2R WT	FAUC150 (10 µM)	Yes	~95-100%	< 5%

Interpretation: The >75% depletion observed only in the D2R L94C + FAUC150 condition confirms that the chemically activated dopamine derivative successfully and irreversibly engaged the engineered cysteine residue, rendering the binding pocket inaccessible to [3H]spiperone.

Sources

• 1. DETERMINANTS OF LIGAND BINDING AFFINITY AND COOPERATIVITY AT THE GLUT1 ENDOFACIAL SITE - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: In Vitro Assay for FAUC150, a Novel JAK2 Kinase Inhibitor

Authored by: Senior Application Scientist

Introduction

The Janus kinases (JAKs) are a family of intracellular tyrosine kinases, including JAK1, JAK2, JAK3, and TYK2, that are critical in modulating inflammatory processes.[1] Dysregulation of JAK signaling, particularly through mutations or hyperactivity of JAK2, is implicated in various myeloproliferative neoplasms and autoimmune disorders.[1][2] This has established JAK2 as a significant therapeutic target for small molecule inhibitors.[2]

FAUC150 is a novel, potent, and selective small molecule inhibitor of the JAK2 tyrosine kinase. These application notes provide a comprehensive, field-proven guide for researchers, scientists, and drug development professionals to accurately determine the in vitro potency and characterize the inhibitory profile of FAUC150. The protocols herein are designed to be self-validating systems, ensuring data integrity and reproducibility.

Scientific Principles of the Assay

The primary method described is a luminescence-based kinase assay that quantifies the amount of ATP remaining after a kinase reaction.[1] The principle is straightforward: active JAK2 kinase consumes ATP to phosphorylate a substrate peptide.[3] In the presence of an inhibitor like FAUC150, JAK2 activity is reduced, and less ATP is consumed.

The assay employs a reagent system that first stops the kinase reaction and then uses the remaining ATP in a luciferase-catalyzed reaction to generate a light signal. The luminescence intensity is directly proportional to the amount of ATP present. Therefore, a higher luminescent signal corresponds to greater inhibition of the kinase. This "signal increase" format is robust and less prone to interference from compounds that might quench a signal.[4]

The Critical Role of ATP Concentration

A crucial parameter in any kinase inhibition assay is the concentration of ATP.[5] For ATP-competitive inhibitors like FAUC150, the measured half-maximal inhibitory concentration (IC50) is highly dependent on the ATP concentration in the assay.[5][6][7] This relationship is described by the Cheng-Prusoff equation: IC50 = Kᵢ (1 + [ATP] / Kₘ).[5][6]

• Assaying at ATP Kₘ: Performing the assay with the ATP concentration at or near its Michaelis-Menten constant (Kₘ) for JAK2 allows for a more direct measurement of the inhibitor's binding affinity (Kᵢ).[6][7] This condition is ideal for primary screening and ranking the potency of different inhibitors.

• Assaying at Physiological ATP: Cellular ATP concentrations are in the millimolar (mM) range, which is often significantly higher than the Kₘ of most kinases.[6][7] Testing FAUC150 at a high ATP concentration (e.g., 1 mM) provides a better prediction of its efficacy in a cellular context, where it must compete with high levels of endogenous ATP.[5][8]

This guide provides protocols for both conditions to build a comprehensive inhibitory profile for FAUC150.

Signaling Pathway & Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and the overall experimental workflow for determining the IC50 of FAUC150.

Caption: Simplified JAK/STAT signaling pathway inhibited by FAUC150.

Sources

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. In Vitro JAK Kinase Activity and Inhibition Assays | Springer Nature Experiments [experiments.springernature.com]
• 3. media.cellsignal.com [media.cellsignal.com]
• 4. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. shop.carnabio.com [shop.carnabio.com]
• 7. kinaselogistics.com [kinaselogistics.com]
• 8. reactionbiology.com [reactionbiology.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting FAUC150 Solubility and Stability

Overview & Mechanistic Context

Welcome to the Technical Support Center for FAUC150 . FAUC150 is a specialized, chemically activated dopamine derivative engineered as a pharmacological tool to covalently bind the L94C mutant of the dopamine D2 receptor (D2R)[1]. Because it relies on an electrophilic warhead to form a permanent covalent complex with the target cysteine residue, its behavior in aqueous buffers is dictated by two competing physicochemical forces: the lipophilicity of its structural core and the chemical reactivity of its warhead[1].

Failure to achieve proper solvation usually results in one of two catastrophic experimental failures: hydrophobic aggregation (precipitation) or premature warhead hydrolysis (loss of covalent binding capacity). This guide provides field-proven, self-validating protocols to ensure FAUC150 remains both soluble and pharmacologically active.

Part 1: Diagnostic Workflow

When encountering issues with FAUC150 in your assays, use the following logic tree to isolate whether the root cause is physical (solubility) or chemical (stability).

Diagnostic logic tree for FAUC150 solubility and stability issues.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: Why does FAUC150 form a cloudy suspension when added directly to my assay buffer? A1: This is a classic case of hydrophobic collapse. FAUC150, like many haloperidol and dopamine derivatives designed for covalent D2R binding, possesses a highly lipophilic scaffold[1].

• Causality: When introduced directly to water, the hydrophobic effect drives the molecules to minimize aqueous exposure. Without a transition solvent to lower the dielectric constant, the compound rapidly forms amorphous aggregates or micelles.

• Solution: Always prepare a master stock in 100% anhydrous DMSO. Perform serial dilutions in DMSO, and only introduce the compound to the aqueous buffer at the final step, ensuring the final DMSO concentration remains ≤1% (v/v).

Q2: My FAUC150 is fully dissolved, but I am losing covalent binding affinity to the D2R L94C mutant over time. What is happening? A2: Your buffer likely contains nucleophiles that are prematurely reacting with FAUC150's electrophilic warhead.

• Causality: FAUC150 is designed to target the engineered L94C cysteine residue via covalent tethering[1]. If your buffer contains reducing agents (e.g., DTT, TCEP, β -mercaptoethanol) or primary amines (e.g., Tris buffer), these components act as competing nucleophiles. They attack the warhead in solution, hydrolyzing or capping the reactive site before it can reach the receptor[2].

• Solution: Switch to a strictly non-nucleophilic, non-reducing buffer system such as HEPES or PBS (pH 7.4).

Q3: How can I prevent FAUC150 from adhering to plasticware during serial dilutions? A3: Highly lipophilic ligands often exhibit non-specific binding (NSB) to polystyrene or polypropylene surfaces.

• Causality: The hydrophobic regions of FAUC150 interact with the hydrophobic polymer chains of the plasticware, depleting the actual soluble concentration of your ligand and skewing your dose-response curves.

• Solution: Incorporate a carrier protein or a mild, GPCR-compatible detergent into your aqueous buffer. We recommend 0.1% Bovine Serum Albumin (BSA, fatty-acid free) or 0.01% CHAPS.

Part 3: Self-Validating Reconstitution & Assay Protocol

To ensure absolute reproducibility, follow this self-validating workflow. Each phase contains a validation check to guarantee the integrity of the compound before proceeding to the next step.

Step-by-step workflow for the preparation and aqueous dilution of FAUC150.

Phase 1: Master Stock Preparation

• Equilibrate the lyophilized FAUC150 vial to room temperature (in a desiccator) for 30 minutes before opening to prevent atmospheric moisture condensation.

• Add anhydrous, cell-culture grade DMSO to achieve a 10 mM stock concentration.

• Vortex gently for 60 seconds.

  • Validation Check: The solution must be completely clear and colorless to pale yellow. If particulates remain, sonicate in a water bath at 25°C for 2 minutes.

• Aliquot into single-use volumes (e.g., 10 µL) in low-bind microcentrifuge tubes and store at -80°C.

Phase 2: Aqueous Buffer Formulation

• Prepare the base assay buffer: 50 mM HEPES, 150 mM NaCl, pH 7.4.

• Add 0.1% (w/v) fatty-acid-free BSA.

• Critical: Verify the absolute absence of DTT, TCEP, BME, or Tris.

• Filter sterilize through a 0.22 µm PES membrane.

Phase 3: Final Dilution (Self-Validating)

• Thaw a 10 mM DMSO aliquot immediately before use.

• Perform intermediate dilutions (e.g., 100x or 1000x) in 100% DMSO.

• For the final assay concentration, add the DMSO-diluted FAUC150 to the aqueous buffer at a 1:100 ratio (yielding 1% final DMSO).

• Validation Check: Measure the OD600 of the final solution. An OD600 > 0.05 indicates micro-precipitation; if observed, increase BSA concentration or add 0.01% CHAPS.

Part 4: Quantitative Data & Compatibility Matrices

Use the following tables to audit your assay conditions and troubleshoot deviations.

Table 1: Buffer Component Compatibility Matrix

Component	Compatibility	Mechanistic Reason
HEPES (pH 7.4)	Highly Compatible	Zwitterionic, non-nucleophilic; maintains physiological pH without reacting with warheads.
Tris-HCl	Incompatible	Primary amine acts as a nucleophile, prematurely inactivating the covalent warhead.
DTT / TCEP	Incompatible	Strong reducing agents/nucleophiles; will rapidly destroy disulfide or Michael acceptor warheads[2].
DMSO	Compatible (≤1%)	Essential co-solvent for lipophilic core; >1% risks denaturing the D2R protein.
BSA (0.1%)	Highly Compatible	Acts as a carrier protein to prevent non-specific binding to plasticware.

Table 2: FAUC150 Physicochemical Troubleshooting Metrics

Parameter	Target Range	Consequence of Deviation
Stock Concentration	1 mM - 10 mM	<1 mM risks high final DMSO % in assay; >10 mM risks exceeding solubility limit in DMSO.
Final Assay DMSO	0.1% - 1.0%	>1.0% causes GPCR destabilization and assay artifacts.
Buffer pH	7.2 - 7.4	pH > 8.0 accelerates base-catalyzed hydrolysis of the warhead.
OD600 (Final Assay)	< 0.05	OD600 > 0.05 indicates formation of colloidal aggregates or micelles.

References

• Potent haloperidol derivatives covalently binding to the dopamine D2 receptor. PubMed (Bioorganic & Medicinal Chemistry).[Link]

• Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. ACS Publications (Pharmacology & Translational Science).[Link]

Sources

• 1. Potent haloperidol derivatives covalently binding to the dopamine D2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

optimizing FAUC150 covalent binding efficiency to D2R L94C

Title: Technical Support Center: Optimizing FAUC150 Covalent Binding to D2R L94C Subtitle: Troubleshooting Guides and Methodologies for Irreversible GPCR Targeting

Welcome to the technical support hub for researchers utilizing FAUC150. FAUC150 is a chemically activated dopamine derivative designed to covalently bind the L94C mutant of the dopamine D2 receptor (D2R). By acting as a template for irreversible analogs of the antipsychotic haloperidol, FAUC150 utilizes reactive warheads (such as disulfides or Michael acceptors) to form covalent D2R-ligand complexes[1]. This guide provides validated protocols, mechanistic troubleshooting, and optimization strategies to ensure high-efficiency covalent tethering for structural and pharmacological studies.

Mechanistic Overview & Signaling Pathways

Understanding the downstream effects of D2R L94C activation is critical for validating your covalent complexes. D2R signaling primarily operates through the Gi/o protein pathway (inhibiting adenylyl cyclase) and the β-arrestin recruitment pathway. Covalent tethering of ligands like FAUC150 allows researchers to lock the receptor in specific conformational states to study these pathways in isolation.

Caption: D2R L94C signaling pathways modulated by covalent ligand binding.

Step-by-Step Methodology: Radioligand Depletion Assay

The gold standard for validating the irreversible binding profile of FAUC150 is the radioligand depletion experiment[2]. This self-validating system quantifies the reduction in available orthosteric binding sites after covalent modification.

Protocol:

• Membrane Preparation: Express the D2R L94C mutant in HEK293T cells. Harvest and homogenize in 50 mM Tris-HCl (pH 7.4) buffer[3]. Crucial: Ensure no reducing agents (e.g., DTT, TCEP) are present in the final buffer, as they will quench the ligand's warhead.

• Covalent Ligand Incubation: Incubate the membrane homogenates (50–100 µg/mL protein) with FAUC150 (e.g., 1–5 µM) for 60 to 120 minutes at 25°C[3]. This allows sufficient time for the two-step binding kinetics (reversible affinity followed by covalent bond formation).

• Extensive Washing (The Validation Step): Terminate the reaction by centrifugation (20,000 × g, 15 min). Resuspend the pellet in fresh buffer and incubate for 30 minutes. Repeat this wash step three times to ensure the complete removal of all reversibly bound (non-covalent) ligand[3].

• Radioligand Binding: Resuspend the washed membranes and incubate with a standard D2R radioligand (e.g.,[3H]-spiperone or [3H]-diprenorphine) at its KD concentration for 1 hour[3].

• Filtration & Quantification: Rapidly filter the reaction through Whatman GF/B filters using a cell harvester. Wash with ice-cold buffer and measure retained radioactivity via liquid scintillation counting[3].

Caption: Step-by-step workflow for the radioligand depletion assay.

Troubleshooting Guides & FAQs

Q1: Why am I seeing incomplete radioligand depletion (low covalent binding efficiency)? A1: Incomplete depletion indicates that FAUC150 is not efficiently forming the covalent bond with Cys94.

• Causality: The reactivity of disulfide or Michael acceptor warheads is highly pH-dependent and susceptible to nucleophilic scavenging[2]. If your buffer contains trace reducing agents or primary amines, they will competitively react with FAUC150, neutralizing the warhead before it reaches the receptor. Furthermore, the thiol group of Cys94 must be in a reactive state (deprotonated thiolate).

• Solution: Ensure the assay buffer is strictly free of reducing agents. Optimize the pH to 7.4–7.6 to increase the nucleophilicity of the L94C thiol without denaturing the receptor. Increase the incubation time to 120 minutes to account for the kinact​ (maximal rate of covalent modification)[4].

Q2: My radioligand binding signal is completely gone, even in the wild-type (WT) D2R control. What is happening? A2: This indicates high non-specific binding or incomplete washing of the reversible ligand.

• Causality: FAUC150 has a high baseline affinity for the D2R orthosteric site. If the wash steps are insufficient, unreacted FAUC150 remains reversibly bound in the pocket, competitively inhibiting the radioligand and mimicking a covalent depletion effect. Alternatively, if the warhead concentration is too high, it may label off-target nucleophiles on the WT receptor[2].

• Solution: Validate your washing protocol. You must perform at least three cycles of resuspension, 30-minute incubation, and ultra-centrifugation[3]. Always run a WT D2R control. True covalent labeling should only occur in the L94C mutant. If WT depletion persists, lower the FAUC150 concentration (e.g., from 5 µM to 500 nM) to favor kinetically driven specific labeling over non-specific reactivity.

Q3: The D2R L94C mutant shows very low baseline radioligand binding before any FAUC150 is added. Is the mutant unstable? A3: Yes, introducing an engineered cysteine into the transmembrane domain can sometimes destabilize the GPCR.

• Causality: Unpaired cysteines in the hydrophobic core can lead to misfolding or receptor aggregation via intermolecular disulfide bonds during cell lysis and membrane preparation.

• Solution: Add a mild, reversible reducing agent (like 0.1 mM DTT) during the initial cell lysis and homogenization steps to prevent aberrant cross-linking. However, you MUST wash it out completely via repeated centrifugation or dialysis before adding FAUC150. Store membranes at -80°C in single-use aliquots to prevent freeze-thaw degradation.

Quantitative Optimization Parameters

To achieve a self-validating and highly efficient covalent binding system, adhere to the optimized parameters outlined below.

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Buffer pH	6.5 - 7.0	7.4 - 7.6	Enhances Cys94 thiolate formation, promoting rapid nucleophilic attack on the warhead.
Reducing Agents	1 mM DTT present	Strictly 0 mM	Prevents premature quenching and inactivation of the FAUC150 electrophile[4].
FAUC150 Concentration	> 10 µM	1 µM - 5 µM	Reduces off-target labeling while fully saturating the L94C orthosteric site[3].
Wash Protocol	1x quick wash	3x 30-min incubations	Ensures complete removal of reversibly bound ligand, preventing false-positive depletion[3].
Incubation Time	15 - 30 mins	60 - 120 mins	Accommodates the slower second-order rate constant ( kinact​/KI​ ) of covalent bond formation[4].

References

• Schwalbe, T., Kaindl, J., Hübner, H., & Gmeiner, P. (2017). Potent haloperidol derivatives covalently binding to the dopamine D2 receptor. Bioorganic & Medicinal Chemistry, 25(19), 5084-5094.
• Liu, Y., Xie, Z., Zhao, D., & Zhu, J. (2018). Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. ACS Publications.
• Manglik, A., et al. (2016). Structure-based discovery of opioid analgesics with reduced side effects. Nature.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structure–based discovery of opioid analgesics with reduced side effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

troubleshooting incomplete disulfide tethering with FAUC150

Welcome to the Technical Support Center for covalent G protein-coupled receptor (GPCR) pharmacology. This guide is specifically engineered for researchers troubleshooting incomplete disulfide tethering of the dopamine D2 receptor (D2R) using FAUC150.

FAUC150 is a chemically activated dopamine derivative designed to covalently bind the engineered L94C mutant (position 2.64 in transmembrane helix 2) of the D2R . While disulfide tethering is a highly selective tool for structural biology and irreversible probe design, achieving stoichiometric covalent complex formation requires precise thermodynamic control.

Below is our comprehensive diagnostic workflow, followed by in-depth troubleshooting Q&As, quantitative parameters, and a self-validating experimental protocol.

Diagnostic Workflow

Diagnostic workflow for resolving incomplete FAUC150 disulfide tethering at the D2R L94C mutant.

Troubleshooting Q&A

Q1: My radioligand depletion assay shows that FAUC150 is acting reversibly (washout restores radioligand binding). Why is the covalent bond not forming? A1: The most common cause of reversible behavior in a disulfide tethering assay is an improperly calibrated redox environment. Disulfide tethering relies on a dynamic, reversible thiol-disulfide exchange . If your assay buffer contains high concentrations of reducing agents (e.g., >1 mM DTT or β-mercaptoethanol [BME]), the thermodynamic equilibrium is forced toward the reduced, unbound state, effectively cleaving the FAUC150-D2R disulfide bond as soon as it forms. Causality & Solution: Dialyze your receptor preparations to remove DTT. During the tethering reaction, use a highly controlled, mild reducing environment—typically 10 to 50 µM BME. This concentration is high enough to prevent non-specific protein dimerization but low enough to allow the high-affinity FAUC150 pharmacophore to drive specific covalent tethering at L94C .

Q2: I have optimized the redox buffer, but tethering efficiency is still capped at ~40%. Could the L94C cysteine be unreactive? A2: Yes. Cysteine residues in membrane proteins are highly susceptible to spontaneous oxidation, forming unreactive sulfenic (-SOH), sulfinic (-SO₂H), or sulfonic (-SO₃H) acids. If the L94C thiol is oxidized prior to FAUC150 addition, nucleophilic attack on the FAUC150 disulfide cannot occur. Causality & Solution: Perform a "pre-reduction and wash" step. Incubate the D2R L94C membranes with 1-2 mM TCEP (Tris(2-carboxyethyl)phosphine) for 30 minutes. TCEP reduces oxidized cysteines but, unlike DTT, does not contain a thiol and won't compete with FAUC150 in mixed-disulfide formation. Wash the membranes thoroughly via centrifugation to remove the TCEP before adding FAUC150.

Q3: Does the conformational state of the D2R affect the tethering rate of FAUC150? A3: Absolutely. FAUC150 is an agonist-based probe. The L94C (2.64) position is located deep in the transmembrane cavity. In the inactive state, the binding pocket may not perfectly align the FAUC150 warhead with the L94C sulfhydryl. Covalent bond formation requires a precise trajectory and proximity (typically < 3 Å between the sulfur atoms). Causality & Solution: Promote the active conformation of the receptor. The addition of a G-protein mimetic, such as a nanobody or the Gαi protein itself, stabilizes the high-affinity active state of the receptor . This allosteric stabilization significantly accelerates the pseudo-first-order rate constant ( kinact​ ) of covalent tethering.

Q4: How does pH influence the reaction, and what is the optimal range? A4: Thiol-disulfide exchange requires the receptor's cysteine to be in its deprotonated thiolate ( S− ) form . The intrinsic pKa​ of a free cysteine is ~8.3. At pH 7.0, only a minuscule fraction exists as the reactive thiolate. Causality & Solution: Ensure your assay buffer is strictly maintained between pH 7.4 and 7.8. Dropping the pH to 6.8 (often done accidentally with unbuffered additives) will protonate the thiol and stall the tethering process entirely.

Quantitative Optimization Parameters

Summarized below are the critical parameters required to shift FAUC150 binding from a reversible equilibrium to an irreversible covalent lock.

Parameter	Optimal Range	Consequence of Deviation	Corrective Action
Buffer pH	7.4 – 7.8	Low pH: Protonation of L94C thiol ( SH ); no nucleophilic attack.High pH: Non-specific labeling of native cysteines.	Buffer with 50 mM Tris-HCl or HEPES; verify pH post-addition of all ligands.
Reductant (BME)	10 – 50 µM	Excess: Cleavage of the specific D2R-FAUC150 tether.Absence: Receptor dimerization and high non-specific background.	Prepare fresh BME daily; do not use DTT during the tethering phase.
Incubation Time	3 – 4 Hours	Incomplete fractional occupancy; false-negative depletion results.	Run a time-course assay to calculate kinact​ and determine t1/2​ .
Temperature	20°C – 25°C (RT)	4°C: Reaction kinetics are too slow for practical assay times.	Perform tethering at room temperature, then shift to 4°C for radioligand steps.

Self-Validating Protocol: Radioligand Depletion Assay for FAUC150

This methodology utilizes a competitive depletion format. By measuring the loss of available binding sites ( Bmax​ ) using the reversible radioligand [3H] N-methylspiperone, we can quantify the extent of irreversible FAUC150 tethering.

Core Principle of Self-Validation: A parallel control using Wild-Type (WT) D2R must be run. FAUC150 should act as a reversible competitor on WT D2R (binding sites fully recover after washout), proving that the depletion on the L94C mutant is strictly mediated by the engineered cysteine .

Step 1: Membrane Preparation & Pre-reduction

• Resuspend D2R-L94C expressing membranes (and WT D2R membranes in parallel) in Assay Buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

• Add 1 mM TCEP and incubate for 30 min at 4°C to reduce spontaneously formed disulfide dimers.

• Centrifuge at 20,000 x g for 20 min at 4°C. Discard the supernatant and resuspend the pellet in fresh Assay Buffer to remove all traces of TCEP.

Step 2: Covalent Tethering (Incubation)

• Aliquot the prepared membranes into three experimental groups for both L94C and WT:

  • Group A: Vehicle Control (DMSO)

  • Group B: FAUC150 (10 µM) + 50 µM BME

  • Group C (Thermodynamic Control): FAUC150 (10 µM) + 1 mM DTT

• Incubate all groups for 3 hours at room temperature (22°C) with gentle agitation to allow the pseudo-first-order disulfide exchange to reach completion.

Step 3: Stringent Washout Procedure

• Dilute the samples with 10 volumes of ice-cold Assay Buffer to halt the reaction kinetics.

• Centrifuge at 20,000 x g for 20 min.

• Discard the supernatant, resuspend the pellet, and repeat this wash step three times .

  • Causality: Extensive washing removes all non-covalently bound FAUC150. Any remaining receptor occupancy is strictly due to the covalent disulfide tether.

Step 4: Radioligand Binding & Validation

• Resuspend the washed pellets and incubate with a saturating concentration (e.g., 2 nM) of [3H] N-methylspiperone for 1 hour at room temperature.

• Terminate the assay by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI). Wash filters three times with ice-cold buffer.

• Measure retained radioactivity via liquid scintillation counting.

• Validation Metric: Calculate % Depletion = (1−(Bmax,FAUC150​/Bmax,Vehicle​))×100 .

  • Success Criteria: >85% depletion in L94C Group B. <10% depletion in L94C Group C (DTT control) and WT D2R Group B.

References

• Schwalbe, T., Kaindl, J., Hübner, H., & Gmeiner, P. (2017). Potent haloperidol derivatives covalently binding to the dopamine D2 receptor. Bioorganic & Medicinal Chemistry. [Link]

• Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry.[Link]

• Hardy, J. A., & Wells, J. A. (2004). Disulfide Tethering in Structure-Based Drug Design. Current Opinion in Structural Biology.[Link]

• Weichert, D., et al. (2014). Covalent agonists for studying G protein-coupled receptor activation. Proceedings of the National Academy of Sciences (PNAS).[Link]

• Weichert, D., & Gmeiner, P. (2015). Covalent Molecular Probes for Class A G Protein-Coupled Receptors: Advances and Applications. ACS Chemical Neuroscience.[Link]

• Boike, L., et al. (2022). The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. PMC.[Link]

Reference Data & Comparative Studies

In-Depth Comparative Analysis: FAUC150 and Targeted Covalent Inhibitors vs. Reversible D2R Antagonists

Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary

The dopamine D2 receptor (D2R) is a highly validated G protein-coupled receptor (GPCR) target for the pharmacological management of schizophrenia, bipolar disorder, and other dopaminergic dysfunctions[1]. For decades, the standard of care and experimental baseline has relied on reversible antagonists (e.g., haloperidol). While clinically effective, reversible ligands are inherently limited by equilibrium kinetics; they exhibit transient target engagement and are susceptible to competitive displacement by surges in endogenous dopamine.

To overcome these limitations and develop robust pharmacological tools for structural biology, researchers have engineered Targeted Covalent Inhibitors (TCIs) for GPCRs. A pioneering molecule in this space is FAUC150 , a chemically activated dopamine derivative designed to irreversibly bind the engineered L94C mutant of the D2R[2]. Using FAUC150 as a structural template, novel irreversible analogs of haloperidol have been synthesized, featuring disulfide and Michael acceptor warheads[2].

This guide provides an objective, data-driven comparison of FAUC150-templated covalent antagonists against classical reversible D2R antagonists, detailing their mechanistic divergence and the self-validating experimental workflows used to profile them.

Mechanistic Divergence: Equilibrium vs. Infinite Residence Time

The fundamental difference between these two classes of antagonists lies in their binding thermodynamics and the structural requirements of the target receptor.

Reversible Antagonists (e.g., Haloperidol)

Reversible antagonists bind to the orthosteric pocket of the wild-type D2R via non-covalent interactions, primarily hydrogen bonding, ionic bridges, and van der Waals forces.

• Causality of Action: The pharmacological blockade is strictly concentration-dependent. As the drug is metabolized or washed out, the local concentration drops, shifting the equilibrium toward receptor dissociation ( Koff​ ). This allows endogenous dopamine to reclaim the receptor[1].

Targeted Covalent Inhibitors (FAUC150 & Haloperidol Analogs)

FAUC150 and its derivatives operate via a two-step mechanism: high-affinity non-covalent recognition followed by irreversible covalent bond formation[3].

• Causality of Action: Wild-type D2R lacks a suitably positioned nucleophile in the binding pocket. Therefore, the L94C point mutation is strategically introduced to provide a highly reactive thiolate group[2]. The electrophilic "warhead" of FAUC150 (or its haloperidol analogs) reacts with this cysteine residue, forming a covalent bond. This yields an infinite residence time, rendering the receptor permanently inactivated and immune to dopamine competition[3].

Caption: Mechanistic comparison of reversible vs. covalent D2R antagonism.

Quantitative Performance Comparison

The following table synthesizes the pharmacological profiles of classic reversible antagonists versus FAUC150-templated covalent inhibitors based on radioligand binding and functional assays[2][3].

Feature	Reversible Antagonists (e.g., Haloperidol)	Targeted Covalent Inhibitors (FAUC150 & Analogs)
Primary Target	Wild-Type Dopamine D2 Receptor (D2R)	Engineered D2R Mutant (L94C)
Binding Mechanism	Non-covalent (Hydrogen, Ionic, Hydrophobic)	Covalent (Disulfide or Michael Addition)
Warhead Chemistry	None	Electrophilic (e.g., Acrylamide, Disulfide)
Washout Recovery ( [3H] Spiperone)	~100% (Full signal recovery)	< 10% (Signal permanently depleted)
Residence Time	Transient (Dependent on Koff​ )	Infinite (Irreversible target engagement)
Vulnerability to Endogenous Dopamine	High (Competitive displacement)	None (Once covalent bond is formed)

Self-Validating Experimental Protocol: Radioligand Depletion Assay

To objectively differentiate between reversible and irreversible binding profiles, the Radioligand Depletion (Washout) Assay is the field-standard methodology[2]. This protocol is a self-validating system: it utilizes rigorous washing to force the dissociation of reversible ligands. If the receptor remains blocked (depleted radioactive signal) after washing, covalent engagement is definitively confirmed.

Step-by-Step Methodology:

• Cell Preparation & Homogenization:

  • Action: Culture CHO or HEK293T cells stably expressing the D2R-L94C mutant. Harvest and homogenize cells in an ice-cold binding buffer (50 mM Tris-HCl, 5 mM KCl, 2 mM MgCl2, pH 7.4).

  • Causality: The L94C mutation is strictly required to provide the nucleophilic anchor. The specific buffer maintains receptor stability and optimal pH for the nucleophilic attack by the thiolate anion.

• Ligand Incubation (Target Blockade):

  • Action: Incubate the membrane preparations with a saturating concentration (e.g., 10 µM) of the test compound (Haloperidol vs. FAUC150 analog) for 60–120 minutes at room temperature.

  • Causality: Ensures complete receptor occupancy and provides sufficient time for the slower covalent bond formation step to occur in the TCI cohort.

• Rigorous Washout (The Validation Step):

  • Action: Centrifuge the membranes at 20,000 x g for 15 minutes. Discard the supernatant, resuspend the pellet in fresh, ice-cold binding buffer, and incubate for 15 minutes. Repeat this cycle a minimum of three times.

  • Causality: This massive dilution gradient forces reversible ligands to dissociate according to Le Chatelier's principle. Conversely, covalent ligands remain permanently attached via their electrophilic warhead, resisting the washout[2].

• Radioligand Addition:

  • Action: Resuspend the washed membranes and incubate with a saturating concentration of a radiolabeled D2R antagonist (e.g., [3H] spiperone) for 60 minutes.

• Measurement & Analysis:

  • Action: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Measure the retained radioactivity using a liquid scintillation counter.

Caption: Self-validating radioligand depletion assay workflow for D2R antagonists.

Conclusion

The transition from reversible D2R antagonists to FAUC150-inspired covalent inhibitors represents a paradigm shift in neuropharmacological tool development. While reversible agents like haloperidol offer predictable, transient blockade suitable for standard therapeutic interventions, covalent probes provide unparalleled target engagement. By permanently occupying the L94C mutant receptor, FAUC150 and its derivatives serve as indispensable tools for structural biology—specifically for stabilizing GPCR conformations for X-ray crystallography—and for mapping the precise temporal dynamics of D2R signaling networks[2].

References

• Title: Potent haloperidol derivatives covalently binding to the dopamine D2 receptor Source: PubMed / Bioorganic & Medicinal Chemistry URL
• Title: Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology Source: ACS Publications URL
• Title: d2 antagonist haloperidol: Topics by Science.

Sources

• 1. d2 antagonist haloperidol: Topics by Science.gov [science.gov]
• 2. Potent haloperidol derivatives covalently binding to the dopamine D2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Mechanistic Evolution: From Non-Specific Alkylation to Targeted Covalent Inhibition

An in-depth comparative analysis of covalent dopamine receptor ligands is essential for researchers focused on G protein-coupled receptor (GPCR) structural biology, biased agonism, and insurmountable antagonism. While reversible ligands are prone to washout during crystallization or prolonged functional assays, covalent ligands lock the receptor in a defined conformational state.

This guide objectively compares the modern targeted covalent inhibitor (TCI) FAUC150 against classical irreversible dopamine derivatives, such as Fluphenazine-N-mustard (FNM) and N-p-Isothiocyanatophenethyl Spiperone (NIPS) , evaluating their mechanistic design, in vitro performance, and experimental utility.

The fundamental difference between FAUC150 and classical covalent dopamine ligands lies in their chemical warheads and target residues[1].

Classical Derivatives: FNM and NIPS

Historically, irreversible dopamine D2 receptor (D2R) blockade was achieved using highly reactive electrophiles. Fluphenazine-N-mustard (FNM) utilizes a nitrogen mustard (chloroethylamine) chain. In aqueous solution, this warhead spontaneously cyclizes into a highly reactive aziridinium ion, which non-specifically alkylates nucleophilic residues within the receptor's binding pocket[2]. NIPS employs an isothiocyanate group to form thiourea linkages with primary amines (e.g., lysine residues)[3].

• The Causality of Off-Target Effects: Because aziridinium ions and isothiocyanates are intrinsically highly reactive, they do not require precise spatial alignment to form a bond. Consequently, FNM is notorious for off-target covalent binding, most notably irreversibly inhibiting calmodulin at higher concentrations ( )[2].

Modern Rational Design: FAUC150

To overcome the promiscuity of classical alkylating agents, FAUC150 was engineered using a Targeted Covalent Inhibitor (TCI) approach. FAUC150 is a chemically activated dopamine derivative specifically designed to covalently bind the L94C mutant of the dopamine D2 receptor[4].

• The Causality of Site-Specificity: By mutating Leucine 94 to a Cysteine (L94C), researchers introduced a highly specific, localized nucleophile into the D2R orthosteric site. FAUC150 (and its haloperidol-based derivatives) utilizes disulfide or Michael acceptor warheads that are relatively inert until they are held in close proximity to the engineered thiol of L94C[4]. This two-step binding mechanism (reversible affinity Ki​ followed by covalent inactivation kinact​ ) ensures that covalent bond formation only occurs at the intended target, eliminating the widespread off-target toxicity seen with FNM.

Fig 1. Covalent binding mechanisms of FAUC150, FNM, and NIPS at the D2 receptor.

Quantitative In Vitro Performance Comparison

When evaluating covalent ligands, standard Kd​ or IC50​ values are time-dependent and insufficient on their own. The efficiency of target modification is best described by the second-order rate constant kinact​/Ki​ [1]. However, for practical comparative purposes, the table below summarizes the in vitro profiles of these ligands.

Ligand	Target Receptor	Warhead Type	Target Residue	Reversibility	Primary In Vitro Application
FAUC150	D2R (L94C Mutant)	Disulfide / Michael Acceptor	Engineered Cys (L94C)	Irreversible	Structural biology, X-ray crystallography[4]
FNM	D2R (Wild-Type)	Nitrogen Mustard	Non-specific nucleophiles	Irreversible	Receptor knockdown, mRNA regulation studies[5]
NIPS	D2R (Wild-Type)	Isothiocyanate	Lysine (Primary amines)	Irreversible	Long-term receptor blockade, behavioral assays[3]

Data Note: FNM inactivates ~90% of D2 receptors in vitro with an apparent IC50​ of 100 nM[2]. FAUC150 derivatives show near-complete radioligand depletion strictly in L94C mutants, with no covalent binding observed in wild-type D2R[4].

Self-Validating Experimental Protocols

To definitively prove that a ligand like FAUC150 or FNM binds covalently rather than just exhibiting a slow off-rate (pseudo-irreversibility), a Radioligand Depletion Assay is the gold standard. The following protocol is designed as a self-validating system: it incorporates a wild-type control to ensure that the covalent binding of FAUC150 is strictly dependent on the L94C mutation.

Protocol: Radioligand Depletion Assay for Covalent Validation

Objective: To quantify the irreversible reduction in total available receptor sites ( Bmax​ ) following covalent ligand exposure and extensive washout.

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes from HEK293T cells expressing either Wild-Type D2R (Control) or L94C D2R (Test). Causality: Using intact membranes preserves the native lipid environment and GPCR conformation required for accurate orthosteric binding.

• Covalent Incubation: Incubate membranes (50 µg protein/tube) with varying concentrations of FAUC150 (e.g., 10 nM to 10 µM) or FNM for 60 minutes at 37°C. Causality: This incubation time allows the two-step kinetic process ( Ki​ association → kinact​ covalent bond formation) to reach completion.

• Extensive Washout (The Critical Step): Centrifuge the membranes at 20,000 x g for 15 minutes. Discard the supernatant, resuspend the pellet in fresh binding buffer (50 mM Tris-HCl, pH 7.4, 120 mM NaCl), and repeat this wash step four times. Causality: Repeated washing removes all unbound and reversibly bound ligand. If the ligand is not truly covalent, it will dissociate during these washes, and receptor availability will return to baseline.

• Radioligand Binding: Incubate the washed membranes with a saturating concentration of a reversible radioligand (e.g.,[³H]-Spiperone) for 90 minutes.

• Quantification: Terminate the assay via rapid vacuum filtration. Measure retained radioactivity using a liquid scintillation counter.

• Validation Logic: A true covalent ligand will cause a dose-dependent decrease in Bmax​ (total receptor sites) without altering the Kd​ of the remaining un-alkylated receptors. For FAUC150, this depletion should only occur in the L94C membranes, validating its site-specific design[4].

Fig 2. Radioligand depletion assay workflow for validating irreversible binding.

Impact on Downstream Signaling Pathways

The choice between FAUC150 and classical derivatives heavily impacts functional in vitro assays (e.g., cAMP inhibition or β -arrestin recruitment).

When FNM irreversibly blocks the wild-type D2R, it acts as an insurmountable antagonist. Because the receptor is permanently occupied, increasing concentrations of endogenous dopamine cannot outcompete the antagonist, leading to a permanent uncoupling of the Gi/o protein and a loss of adenylyl cyclase inhibition[5].

Conversely, FAUC150 was developed not just to block the receptor, but to serve as a template for chemically activated probes. By modifying the haloperidol scaffold of FAUC150, researchers can create covalent complexes that lock the D2R in specific active or inactive conformations[6]. This allows structural biologists to stabilize the highly dynamic GPCR for high-resolution X-ray crystallography—a feat impossible with the non-specific, destructive alkylation of FNM.

Fig 3. Insurmountable antagonism of D2R signaling by irreversible covalent ligands.

Conclusion

While classical covalent ligands like FNM and NIPS remain useful for crude in vivo receptor knockdown studies, their high reactivity and off-target profiles limit their utility in precise molecular pharmacology. FAUC150 represents the modern paradigm of GPCR pharmacology: by combining structure-based ligand design with site-directed mutagenesis (L94C), it achieves absolute target specificity. This makes FAUC150 and its derivatives the superior choice for structural biology, mapping allosteric sites, and studying the precise temporal dynamics of dopamine receptor signaling.

References

• Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology.
• Potent haloperidol derivatives covalently binding to the dopamine D2 receptor. PubMed / NIH.
• Design, Synthesis and Pharmacological Evaluation of Novel Irreversible Analogs. Semantic Scholar.
• Fluphenazine-N-2-chloroethane (hydrochloride) - Product Description & References. Cayman Chemical.
• Irreversible blockade of D2 dopamine receptors by fluphenazine-N-mustard increases D2 dopamine receptor mRNA. PubMed / NIH.
• Stereotypic behavior in bank voles reduced by NIPS, a dopamine receptor blocker.

Sources

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• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Potent haloperidol derivatives covalently binding to the dopamine D2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Irreversible blockade of D2 dopamine receptors by fluphenazine-N-mustard increases D2 dopamine receptor mRNA and proenkephalin mRNA and decreases D1 dopamine receptor mRNA and mu and delta opioid receptors in rat striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]

A Comparative Guide to Ligand Binding Profiles: Wild-Type vs. L94C Mutant D2 Dopamine Receptor

This guide provides a comprehensive framework for comparing the binding profiles of novel ligands at the wild-type human Dopamine D2 Receptor (D2R) and its L94C mutant. While direct experimental data for the specific compound FAUC150 is not publicly available, this document will use it as a representative example of a research compound to illustrate the principles and methodologies employed in such a comparative analysis. We will delve into the structural and functional implications of the L94C mutation, provide detailed protocols for robust in vitro binding assays, and offer a template for data analysis and interpretation. This guide is intended for researchers, scientists, and drug development professionals engaged in the characterization of novel therapeutics targeting the dopaminergic system.

Introduction: The Dopamine D2 Receptor and the Significance of the L94 Residue

The Dopamine D2 Receptor (D2R) is a G-protein coupled receptor (GPCR) that plays a pivotal role in various physiological processes, including motor control, cognition, and emotion. As a primary target for antipsychotic and anti-Parkinsonian drugs, understanding the molecular interactions between ligands and D2R is of paramount importance in drug discovery.

The D2R, like other GPCRs, possesses seven transmembrane helices that form a binding pocket for endogenous dopamine and exogenous ligands. The L94 residue is located within the second transmembrane domain (TM2) of the D2R. While not a direct contact point for dopamine, this residue is situated in a region that contributes to the overall architecture of the ligand-binding pocket. Mutations in this region can allosterically influence ligand binding, receptor activation, and G-protein coupling.

A mutation from Leucine (L) to Cysteine (C) at position 94 introduces a sulfhydryl group. This change can have several consequences:

• Steric and Hydrophobic Alterations: The smaller size of cysteine compared to leucine may alter the local packing of the transmembrane helices, subtly changing the conformation of the binding pocket.

• Potential for Disulfide Bonding: The introduced cysteine residue could potentially form disulfide bonds with other cysteine residues in the receptor, which might constrain the receptor in a particular conformational state.

• Altered Ligand Interactions: These structural changes can, in turn, affect the binding affinity (Ki) and efficacy of ligands.

A study on the analogous L94A mutation in D2R demonstrated that this substitution can increase the residence time of certain ligands, suggesting that even subtle changes at this position can have significant impacts on ligand-receptor dynamics[1][2]. Therefore, characterizing the binding profile of novel ligands at the L94C mutant is crucial for understanding their potential therapeutic window and off-target effects.

Experimental Design: A Head-to-Head Comparison

To objectively compare the binding profiles of a compound like FAUC150 at wild-type (WT) and L94C D2R, a series of in vitro radioligand binding assays are the gold standard. These assays provide quantitative data on ligand affinity (Ki), receptor density (Bmax), and the number of binding sites.

The core of this comparison relies on two key experiments:

• Saturation Binding Assay: To determine the density of receptors (Bmax) and the dissociation constant (Kd) of the radioligand in both WT and L94C D2R expressing cell membranes.

• Competition Binding Assay: To determine the affinity (Ki) of the unlabeled test compound (e.g., FAUC150) by measuring its ability to displace a known radioligand.

Detailed Experimental Protocols

The following protocols are designed to be self-validating by including appropriate controls and quality checks at each stage.

Generation of Stable Cell Lines and Membrane Preparation

The foundation of a reliable binding assay is the consistent expression of the target receptors.

Protocol 3.1.1: Generation of Stable D2R-Expressing Cell Lines (WT and L94C)

• Vector Construction: The cDNA for the human D2R (long isoform) is subcloned into a mammalian expression vector (e.g., pcDNA3.1) containing a selectable marker (e.g., neomycin resistance).

• Site-Directed Mutagenesis: The L94C mutation is introduced into the D2R cDNA using a high-fidelity DNA polymerase and custom-designed mutagenic primers. The sequence of the mutant construct must be verified by DNA sequencing[3][4][5][6][7].

• Transfection: A suitable host cell line, such as Human Embryonic Kidney 293 (HEK293) or Chinese Hamster Ovary (CHO) cells, which have low endogenous dopamine receptor expression, is transfected with the WT or L94C D2R expression vectors.

• Selection and Clonal Isolation: Transfected cells are cultured in a medium containing the selection agent (e.g., G418 for neomycin resistance). Resistant colonies are isolated, expanded, and screened for stable D2R expression via a preliminary binding assay or western blot.

Protocol 3.1.2: Cell Membrane Preparation

This protocol ensures the isolation of a membrane fraction enriched with the D2 receptors.

• Cell Harvest: Grow the stable D2R-expressing cells to confluency. Wash the cells with ice-cold Phosphate-Buffered Saline (PBS) and harvest them by scraping[8][9].

• Lysis: Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors) and homogenize using a Dounce homogenizer or sonicator on ice[8][10].

• Differential Centrifugation:

  • Centrifuge the homogenate at a low speed (e.g., 1,000 x g for 10 minutes at 4°C) to pellet nuclei and unbroken cells.

  • Transfer the supernatant to a new tube and centrifuge at a high speed (e.g., 40,000 x g for 30 minutes at 4°C) to pellet the cell membranes[8][11].

• Washing and Storage: Discard the supernatant and resuspend the membrane pellet in an appropriate assay buffer. A second high-speed centrifugation can be performed to wash the membranes. The final pellet is resuspended in a storage buffer containing a cryoprotectant (e.g., 10% sucrose), aliquoted, and stored at -80°C[10][11].

• Protein Quantification: Determine the protein concentration of the membrane preparation using a standard method like the bicinchoninic acid (BCA) assay[11].

Radioligand Binding Assays

These assays are performed in parallel for both WT and L94C D2R membrane preparations.

Protocol 3.2.1: Saturation Binding Assay

This assay determines the Kd of the radioligand and the Bmax of the receptors in your membrane preparations. A suitable radioligand for D2R is [3H]-Spiperone or [3H]-Raclopride.

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding and non-specific binding for a range of radioligand concentrations (e.g., 0.01-10 nM).

• Incubation:

  • Total Binding: Add increasing concentrations of the radioligand to wells containing a fixed amount of cell membranes (e.g., 10-20 µg protein) in assay buffer.

  • Non-specific Binding: Add the same increasing concentrations of the radioligand plus a high concentration of a non-specific competitor (e.g., 10 µM haloperidol) to wells with the same amount of cell membranes.

• Equilibrium: Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Termination and Filtration: The incubation is stopped by rapid filtration through glass fiber filters (e.g., GF/C) pre-soaked in a buffer. The filters are then washed multiple times with ice-cold wash buffer to remove unbound radioligand[11][12][13].

• Radioactivity Counting: The filters are placed in scintillation vials with a scintillation cocktail, and the radioactivity is counted using a scintillation counter[11].

• Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. The data are then plotted with specific binding as a function of the radioligand concentration and fitted to a one-site binding hyperbola to determine the Kd and Bmax values.

Protocol 3.2.2: Competition Binding Assay

This assay determines the affinity (Ki) of your unlabeled test compound (e.g., FAUC150).

• Assay Setup: In a 96-well plate, add a fixed concentration of the radioligand (typically at or near its Kd value determined from the saturation assay) to all wells.

• Competition: Add increasing concentrations of the unlabeled test compound (e.g., FAUC150) to the wells. Include wells for total binding (no test compound) and non-specific binding (with a high concentration of a non-specific competitor).

• Incubation and Termination: Add the cell membranes to all wells and follow the same incubation, filtration, and counting steps as in the saturation binding assay.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. The data are fitted to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant[11].

Data Presentation and Interpretation

Quantitative data from the binding assays should be summarized in a clear and concise table for easy comparison.

Table 1: Hypothetical Binding Parameters of a Test Compound at WT and L94C D2R

Parameter	Wild-Type D2R	L94C Mutant D2R	Fold Change (WT/Mutant)
Radioligand Kd (nM)	e.g., 0.5 ± 0.05	e.g., 0.6 ± 0.07	0.83
Bmax (fmol/mg protein)	e.g., 1200 ± 150	e.g., 1150 ± 130	1.04
Test Compound Ki (nM)	e.g., 10 ± 1.2	e.g., 50 ± 5.5	0.2

Interpretation of Hypothetical Data:

• Kd and Bmax: In this hypothetical example, the Kd of the radioligand and the Bmax of the receptor are similar between the WT and L94C mutant, suggesting that the mutation does not grossly affect radioligand binding or receptor expression and trafficking.

• Ki: The Ki of the test compound is 5-fold higher for the L94C mutant compared to the WT receptor. This indicates a decrease in binding affinity of the test compound for the mutant receptor. This could be due to the structural changes in the binding pocket induced by the L94C mutation that are unfavorable for the binding of this particular compound.

Visualizing Experimental and Signaling Pathways

Diagrams are essential for illustrating complex biological processes and experimental workflows.

Experimental Workflow

Caption: Experimental workflow for comparing ligand binding at WT and L94C D2R.

D2R Signaling Pathway

Sources

• 1. Dynamic and thermodynamic impact of L94A, W100A, and W100L mutations on the D2 dopamine receptor bound to risperidone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. neb-online.de [neb-online.de]
• 4. neb.com [neb.com]
• 5. labcompare.com [labcompare.com]
• 6. eu.idtdna.com [eu.idtdna.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. resources.revvity.com [resources.revvity.com]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
• 13. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]

Safety & Regulatory Compliance

The Causality of Covalent Probe Disposal

As a Senior Application Scientist specializing in neuropharmacological probes and laboratory safety, I frequently consult with drug development teams on the lifecycle management of advanced chemical tools.

Handling and disposing of FAUC150 —a chemically activated dopamine derivative designed to covalently bind the L94C mutant of the dopamine D2 receptor[1]—requires a specialized approach. Because FAUC150 and its derivatives (such as irreversible analogs of the antipsychotic haloperidol) utilize reactive electrophilic warheads like disulfides or Michael acceptors to form covalent D2R-ligand complexes[1], they pose unique environmental and exposure risks.

If disposed of improperly, these covalent modifiers can cause promiscuous protein labeling and haptenization in the environment, leading to idiosyncratic toxicity[2]. Therefore, standard "dump and incinerate" protocols are insufficient. We must implement a self-validating disposal system that chemically neutralizes the reactive warhead before it enters the hazardous waste stream.

Below is the comprehensive, field-proven guide to the operational logistics and proper disposal procedures for FAUC150 and related covalent receptor probes.

To understand how to dispose of FAUC150, we must understand why standard procedures fail.

FAUC150 is engineered for irreversible binding[1]. The molecule consists of two primary domains: a target-directed pharmacophore (the dopamine/haloperidol scaffold) and a reactive electrophilic warhead.

• The Pharmacophore Hazard: As a potent D2 receptor ligand, accidental exposure can lead to severe neuropharmacological effects, including acute extrapyramidal symptoms or catalepsy.

• The Warhead Hazard: The Michael acceptor or disulfide tether is highly reactive toward biological nucleophiles (primarily cysteine residues)[2]. If raw aqueous waste containing FAUC150 is mixed with general lab effluent, it will indiscriminately alkylate environmental proteins.

The Scientific Solution: We exploit the probe's own mechanism of action against it. By intentionally introducing a highly concentrated, inexpensive biological nucleophile (such as Glutathione or L-Cysteine) into the waste stream under mildly basic conditions, we force the FAUC150 warhead to react fully. This "quenches" the electrophile, rendering the molecule incapable of covalent binding, thus converting a highly reactive hazard into a standard, stable organic waste product.

FAUC150 Waste Segregation Matrix

Proper logistical planning begins at the bench. All quantitative data regarding the segregation of FAUC150 waste streams must be strictly adhered to, ensuring compatibility and compliance with Environmental Protection Agency (EPA) or equivalent international standards.

Waste Category	Primary Matrix / Solvent	Max Accumulation Volume	Pre-Disposal Treatment	Final Disposal Route
Solid Waste	Contaminated tips, vials, and PPE	5.0 kg per bin	Double-bagged in 6-mil poly bags	High-Temperature Incineration
Organic Liquid	DMSO, Methanol, or Acetonitrile stocks	2.5 L per safety can	None (Keep separated from aqueous)	Halogenated/Non-Halogenated Organic Waste
Aqueous Liquid	Assay buffers (HEPES, Tris), Cell media	5.0 L per carboy	Mandatory Nucleophilic Quenching	Aqueous Toxic Waste Stream
Spill Cleanup	Absorbent pads, vermiculite	N/A	Saturate with 10% Bleach or GSH	High-Temperature Incineration

Experimental Protocol: Nucleophilic Quenching of FAUC150 Aqueous Waste

This step-by-step methodology must be executed in a certified Class II Biological Safety Cabinet or a chemical fume hood. This protocol ensures the complete deactivation of the covalent warhead prior to final disposal.

Reagents Required:

• L-Glutathione (GSH) or L-Cysteine (Cys) powder.

• 0.5 M Tris-HCl buffer (pH 8.5). Note: The basic pH is critical. The thiolate anion ( S− ) is the active nucleophile; maintaining a pH above the thiol pKa (~8.3) accelerates the Michael addition/disulfide reduction.

Step-by-Step Procedure:

• Preparation of Quench Solution: In a dedicated chemical fume hood, prepare a 100 mM solution of GSH in the 0.5 M Tris-HCl (pH 8.5) buffer. Prepare only what is needed for the week, as aqueous thiols oxidize over time.

• Waste Admixture: Transfer the accumulated FAUC150 aqueous waste (e.g., from radioligand depletion assays or cell culture media) into a secondary containment vessel.

• Initiate Quenching: Add the GSH Quench Solution to the FAUC150 waste at a 1:10 volumetric ratio (e.g., 100 mL of quench solution per 1 L of waste).

• Agitation & Incubation: Stir the mixture continuously using a magnetic stir bar for a minimum of 2 hours at room temperature. This provides sufficient kinetic time for the irreversible covalent complex to form between the GSH and the FAUC150 warhead.

• Validation (Optional but Recommended): For GLP-compliant labs, extract a 1 mL aliquot and run a rapid LC-MS analysis to confirm the disappearance of the parent FAUC150 mass peak and the appearance of the FAUC150-GSH adduct.

• Final Disposal: Once quenched, transfer the inert liquid to the standard "Aqueous Hazardous Waste" carboy. Label the manifest clearly as: "Aqueous buffer containing quenched D2 receptor ligands (non-reactive)."

Operational Workflow Visualization

To ensure standard operating procedures are easily understood by all laboratory personnel, the following workflow diagram maps the logistical pathways for FAUC150 waste handling.

Workflow for the segregation, chemical quenching, and final disposal of FAUC150 laboratory waste.

Glassware and Surface Decontamination

Because FAUC150 was designed using a template that mimics the potent antipsychotic haloperidol[1], trace residues on glassware or benchtops pose a contact hazard.

• Glassware: Do not immediately wash FAUC150-contaminated glassware in a standard sink. First, rinse the glassware with a 10% bleach (sodium hypochlorite) solution or the GSH quench buffer to destroy the active pharmacophore. Follow with a triple rinse of methanol, collecting all rinsate in the organic waste stream.

• Surface Spills: If a spill occurs, do not wipe it up with dry paper towels. Spray the area with a 10% bleach solution to oxidize the disulfide/Michael acceptor warhead, let it sit for 5 minutes, and then absorb with specialized chemical spill pads. Dispose of the pads in the solid hazardous waste bin for incineration.

By treating the chemical disposal of covalent probes with the same mechanistic rigor as their synthesis and biological application, we protect both laboratory personnel and the downstream environment from unintended pharmacological activity.

References

• Potent haloperidol derivatives covalently binding to the dopamine D2 receptor - PubMed. National Institutes of Health (NIH).
• Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. ACS Publications.

Sources

• 1. Potent haloperidol derivatives covalently binding to the dopamine D2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Navigating the Safe Handling of FAUC150: A Comprehensive Guide to Personal Protective Equipment

For the modern research scientist and drug development professional, a deep understanding of chemical handling protocols is not just a matter of compliance, but a cornerstone of scientific integrity and personal safety. This guide provides an in-depth, procedural framework for the safe handling of FAUC150, with a specific focus on the selection, use, and disposal of Personal Protective Equipment (PPE). By moving beyond a simple checklist and delving into the "why" behind these critical safety measures, we aim to empower researchers to foster a culture of safety and excellence in the laboratory.

The following information is synthesized from established laboratory safety protocols and the specific guidance provided in the Safety Data Sheet (SDS) for F150, a polyether polyol, which will be used as the reference for FAUC150 in this guide.[1]

Understanding the Hazard: A Prerequisite for Protection

Before any handling of FAUC150, a thorough review of its Safety Data Sheet (SDS) is mandatory.[2] The SDS for F150 indicates that the substance may cause redness and slight irritation to the skin and eyes.[1] While not classified as a highly hazardous material, the potential for irritation necessitates a stringent adherence to PPE protocols to prevent any adverse exposure.

Core Principles of Chemical Safety

Fundamental laboratory safety practices form the bedrock of safe chemical handling. These include:

• Never working alone: Always ensure another individual is aware of your work and is in the vicinity.[3]

• Proper labeling and storage: All chemical containers must be clearly labeled, and substances should be stored according to their compatibility to prevent hazardous reactions.[2][4][5]

• Maintaining a clean workspace: Spills should be cleaned up immediately, and the work area should be kept free of clutter.[3][6]

• No eating, drinking, or smoking in the laboratory: This prevents accidental ingestion of hazardous substances.[1]

Selecting the Appropriate Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all approach; it is a risk-based assessment tailored to the specific hazards of the chemical being handled.[7] For FAUC150, the primary risks are skin and eye irritation.[1] Therefore, the following PPE is deemed essential.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles or safety glasses with side shields	To protect the eyes from potential splashes or aerosols of FAUC150, which can cause irritation.[1][8][9]
Hand Protection	Nitrile or neoprene gloves	These materials provide adequate resistance to polyether polyols. It is crucial to inspect gloves for any signs of wear or tear before use.[1]
Body Protection	A lab coat or long-sleeved protective coverall	To protect the skin on the arms and torso from accidental contact.[1][3]
Footwear	Closed-toe shoes	To protect the feet from potential spills.[10]

Procedural Guidance: Donning and Doffing PPE

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination.

Donning Procedure

Caption: Sequential process for correctly donning PPE.

Doffing Procedure

Caption: Sequential process for correctly doffing PPE.

Operational Plan: Handling and Disposal

Safe Handling Procedures

• Work in a well-ventilated area: If there is a potential for aerosol generation, work should be conducted in a chemical fume hood.[3]

• Avoid direct contact: Do not touch the substance with bare hands.[6]

• Dispense carefully: When transferring FAUC150, do so slowly and carefully to avoid splashing.

• Labeling: Ensure all containers of FAUC150 are clearly labeled with the chemical name and any relevant hazard warnings.[2]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate any potential hazards.

• Alert others: Immediately notify colleagues in the vicinity of the spill.

• Evacuate the immediate area if necessary.

• Don appropriate PPE before attempting to clean the spill.

• Contain the spill: Use absorbent materials, such as spill pillows or chemical absorbents, to contain the liquid.

• Clean the spill: Working from the outside in, carefully absorb the spilled material.

• Decontaminate the area: Once the bulk of the spill has been cleaned, decontaminate the area with an appropriate cleaning agent.

• Dispose of waste: All contaminated materials, including absorbent pads and used PPE, must be disposed of as chemical waste in accordance with local, state, and federal regulations.[1]

Waste Disposal Plan

• Waste containers: All FAUC150 waste, including empty containers and contaminated materials, must be collected in a designated and properly labeled hazardous waste container.

• Segregation: Do not mix FAUC150 waste with other incompatible waste streams.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office or a licensed waste disposal contractor.[1] Do not pour FAUC150 down the drain.[3]

Emergency Procedures: First Aid

In the event of an exposure to FAUC150, the following first-aid measures should be taken immediately:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. If irritation persists, seek medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

By adhering to these comprehensive guidelines, researchers can confidently and safely handle FAUC150, ensuring a secure and productive laboratory environment.

References

• Lab Safety Rules and Guidelines. (2024, January 23). A-Z Animals.
• Safe Handling and Storage of Chemicals. Environmental Health & Safety, University of Colorado Boulder.
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